3,3-Dimethyl-2-hexanone

• CAS: 26118-38-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3,3-Dimethyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Properties and Identifiers

3,3-Dimethyl-2-hexanone is a C8 aliphatic ketone.[1][2] Its structure features a hexan-2-one backbone with two methyl groups attached to the C3 position.

Property	Value	Source
Molecular Formula	C₈H₁₆O	[2][3]
Molecular Weight	128.21 g/mol	[3]
IUPAC Name	3,3-dimethylhexan-2-one	[3]
CAS Number	26118-38-7	[1][2]
Canonical SMILES	CCCC(C)(C)C(=O)C	[3]
InChI Key	LJZPWSZYYTUCDP-UHFFFAOYSA-N	[2][3]

Physicochemical Data

The following table summarizes key physicochemical properties of 3,3-dimethyl-2-hexanone. It is important to note that some of these values are estimated.

Property	Value	Source
Boiling Point	162.67°C (estimate)	[1]
Melting Point	-32.24°C (estimate)	[1]
Density	0.8203 g/cm³ (estimate)	[1]
Refractive Index	1.4098 (estimate)	[1]
XLogP3-AA	2.2	[3]
Hydrogen Bond Donor Count	0	[3]
Hydrogen Bond Acceptor Count	1	[3]
Rotatable Bond Count	3	[3]

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 3,3-dimethyl-2-hexanone. While raw spectra are not provided here, links to publicly available datasets are referenced.

Mass Spectrometry (GC-MS)

The mass spectrum of 3,3-dimethyl-2-hexanone can be obtained through Gas Chromatography-Mass Spectrometry (GC-MS). The fragmentation pattern is key to its identification. A prominent peak is expected at m/z 43, corresponding to the acetyl cation [CH₃CO]⁺.[3] Another significant fragment would likely be observed at m/z 85, resulting from the loss of a propyl radical.[3] The molecular ion peak [M]⁺ at m/z 128 may be of low abundance.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹³C NMR: A ¹³C NMR spectrum is available on SpectraBase.[3] The spectrum would be expected to show distinct peaks for the eight carbon atoms in the molecule, including a characteristic downfield signal for the carbonyl carbon.

Infrared (IR) Spectroscopy

A vapor-phase IR spectrum is available on SpectraBase.[3] A strong absorption band characteristic of the C=O stretching vibration in a ketone is expected in the region of 1715-1725 cm⁻¹. The spectrum for the related 2-hexanone (B1666271) shows a C=O stretch at 1721 cm⁻¹.[5]

Proposed Experimental Protocols

Detailed experimental protocols for the synthesis of 3,3-dimethyl-2-hexanone are not explicitly documented in readily accessible literature. However, based on fundamental principles of organic synthesis, two plausible routes are proposed below.

Method 1: Grignard Reaction with Acetonitrile

This protocol outlines a potential synthesis route utilizing a Grignard reagent.

Reaction Scheme:

Propylmagnesium bromide + 2,2-Dimethylpropanenitrile → 3,3-Dimethyl-2-hexanone

Materials:

Reagent	Molar Mass ( g/mol )
Magnesium turnings	24.31
1-Bromopropane (B46711)	123.00
2,2-Dimethylpropanenitrile	83.13
Anhydrous diethyl ether	74.12
Hydrochloric acid (conc.)	36.46

Procedure:

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a solution of 1-bromopropane in anhydrous diethyl ether dropwise to initiate the formation of propylmagnesium bromide. Maintain a gentle reflux until all the magnesium has reacted.

• Reaction with Nitrile: Cool the Grignard solution in an ice bath. Add a solution of 2,2-dimethylpropanenitrile in anhydrous diethyl ether dropwise to the stirred Grignard reagent. After the addition is complete, allow the mixture to warm to room temperature and stir for several hours.

• Hydrolysis: Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

• Workup and Purification: Separate the ethereal layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, and dry over anhydrous magnesium sulfate. Remove the solvent by rotary evaporation. The crude product can be purified by fractional distillation under reduced pressure.

Logical Workflow for Grignard Synthesis

Caption: Workflow for the proposed Grignard synthesis of 3,3-dimethyl-2-hexanone.

Method 2: Alkylation of a Ketone Enolate

This protocol describes a potential synthesis via the alkylation of a ketone enolate.

Reaction Scheme:

3-Methyl-2-pentanone (B1360105) + Methyl iodide → 3,3-Dimethyl-2-hexanone

Materials:

Reagent	Molar Mass ( g/mol )
3-Methyl-2-pentanone	100.16
Lithium diisopropylamide (LDA)	107.12
Methyl iodide	141.94
Anhydrous tetrahydrofuran (B95107) (THF)	72.11
Saturated aqueous ammonium (B1175870) chloride	53.49

Procedure:

• Enolate Formation: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve diisopropylamine (B44863) in anhydrous THF and cool to -78°C. Add n-butyllithium dropwise to form LDA. After stirring, add a solution of 3-methyl-2-pentanone in anhydrous THF dropwise to the LDA solution to form the lithium enolate.

• Alkylation: To the enolate solution at -78°C, add methyl iodide dropwise. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Workup and Purification: Quench the reaction by adding saturated aqueous ammonium chloride solution. Extract the mixture with diethyl ether. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. Remove the solvent by rotary evaporation. The crude product can be purified by column chromatography on silica (B1680970) gel or by fractional distillation.

Logical Workflow for Enolate Alkylation

Caption: Workflow for the proposed enolate alkylation synthesis of 3,3-dimethyl-2-hexanone.

Safety and Handling

While a specific, comprehensive toxicology report for 3,3-dimethyl-2-hexanone is not available, data from related ketones such as 2-hexanone and 3-hexanone (B147009) can provide guidance on potential hazards.[6][7][8]

General Hazards:

• Flammability: Ketones in this class are generally flammable liquids.[7] Keep away from heat, sparks, open flames, and other ignition sources.[7] Use in a well-ventilated area and take precautionary measures against static discharge.[7][9]

• Health Hazards: May be harmful if swallowed or inhaled and may cause eye and skin irritation.[6]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[8]

• Skin Protection: Wear chemically resistant gloves.[8]

• Respiratory Protection: Use a respirator with an organic vapor cartridge if ventilation is inadequate.

First Aid Measures:

• Inhalation: Move to fresh air.[9]

• Skin Contact: Wash off with soap and plenty of water.[9]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9]

Seek medical attention if symptoms persist in any case of exposure.[9]

Toxicological Information

Specific toxicological data for 3,3-dimethyl-2-hexanone is limited. For the related compound 2-hexanone, the following data has been reported:

Test	Species	Value	Source
Acute oral toxicity (LD50)	Mouse	2430 mg/kg	[6]
Acute dermal toxicity (LD50)	Rabbit	4860 mg/kg	[6]
Acute toxicity of the vapor (LC50)	Rat	8000 ppm (4 hours)	[6]

It is important to note that toxicological properties can vary significantly even between isomers, and this data should be used with caution as an indicator of potential toxicity. A comprehensive toxicological assessment of 3,3-dimethyl-2-hexanone has not been found.

Conclusion

This technical guide provides a summary of the currently available chemical and physical data for 3,3-dimethyl-2-hexanone. While experimental data for some properties and a definitive synthetic protocol are lacking, the information compiled herein from various databases and analogous compounds offers a valuable resource for researchers. The proposed synthetic routes, based on well-established chemical reactions, provide a solid foundation for the laboratory preparation of this compound. As with any chemical, proper safety precautions should be strictly followed during handling and use. Further research is warranted to fully characterize the properties and potential applications of 3,3-dimethyl-2-hexanone.

References

• 1. 3,3-dimethyl-2-hexanone CAS#: 26118-38-7 [m.chemicalbook.com]
• 2. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]
• 3. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-METHYL-2-HEXANONE(2550-21-2) 1H NMR [m.chemicalbook.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. southwest.tn.edu [southwest.tn.edu]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. echemi.com [echemi.com]
• 9. fishersci.com [fishersci.com]

Technical Guide: 3,3-Dimethyl-2-hexanone (CAS: 26118-38-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-2-hexanone is a branched-chain aliphatic ketone. Its chemical structure, characterized by a carbonyl group at the second position and two methyl groups at the third position of a hexane (B92381) backbone, influences its physical and chemical properties. This document provides a comprehensive overview of its physicochemical data, potential synthetic routes, analytical methodologies, and safety information. Due to the limited specific research on its biological activity, this guide also presents general considerations for compounds of this class.

Physicochemical Properties

The properties of 3,3-Dimethyl-2-hexanone are summarized in the table below. Data has been aggregated from various chemical databases.

Property	Value	Source
Molecular Formula	C₈H₁₆O
Molecular Weight	128.21 g/mol
CAS Number	26118-38-7
IUPAC Name	3,3-dimethylhexan-2-one
Boiling Point	149.9 °C at 760 mmHg (estimated)
Density	0.812 g/cm³ (estimated)
Flash Point	34.4 °C (estimated)
Refractive Index	1.410 (estimated)
Vapor Pressure	3.94 mmHg at 25°C (estimated)
Melting Point	-32.24 °C (estimate)

Synthesis and Experimental Protocols

While specific literature detailing the synthesis of 3,3-Dimethyl-2-hexanone is sparse, a plausible and common method for its preparation is the oxidation of the corresponding secondary alcohol, 3,3-dimethyl-2-hexanol (B3368857).

Synthesis Workflow

Caption: A generalized workflow for the synthesis of 3,3-Dimethyl-2-hexanone.

Experimental Protocol: Oxidation of 3,3-Dimethyl-2-hexanol

This protocol is a generalized procedure based on standard organic chemistry techniques for the oxidation of secondary alcohols to ketones.

Materials:

• 3,3-Dimethyl-2-hexanol

• Pyridinium (B92312) chlorochromate (PCC) or Jones Reagent (Chromium trioxide in sulfuric acid)

• Anhydrous dichloromethane (B109758) (if using PCC) or acetone (B3395972) (if using Jones Reagent)

• Diatomaceous earth (e.g., Celite®)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,3-dimethyl-2-hexanol in anhydrous dichloromethane (for PCC oxidation) or acetone (for Jones oxidation).

• Addition of Oxidizing Agent:

  • For PCC Oxidation: Add pyridinium chlorochromate (PCC) adsorbed on diatomaceous earth to the stirred solution at room temperature.

  • For Jones Oxidation: Cool the solution of the alcohol in acetone to 0 °C in an ice bath. Add Jones reagent dropwise from a dropping funnel until the orange color of the reagent persists.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting alcohol is consumed.

• Workup:

  • For PCC Oxidation: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica (B1680970) gel or diatomaceous earth to remove the chromium salts.

  • For Jones Oxidation: Quench the reaction by the dropwise addition of isopropanol (B130326) until the orange color disappears. Remove the acetone under reduced pressure.

• Extraction: Transfer the filtrate (from PCC workup) or the residue (from Jones workup) to a separatory funnel. Wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude 3,3-dimethyl-2-hexanone by fractional distillation under reduced pressure.

Analytical Methodologies

Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the identification and quantification of 3,3-Dimethyl-2-hexanone due to its volatility.

Analytical Workflow

Caption: A typical workflow for the analysis of 3,3-Dimethyl-2-hexanone by GC-MS.

Experimental Protocol: GC-MS Analysis

This is a general protocol and should be optimized for the specific instrument and matrix.

Instrumentation and Parameters:

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	HP-5MS (30 m x 0.250 mm x 0.25 µm) or similar non-polar column
Injection Mode	Split or Splitless
Injector Temperature	250 °C
Oven Program	Initial temp: 50 °C, hold for 2 min; Ramp: 10 °C/min to 250 °C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
MS Source Temp	230 °C
MS Quad Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-400 amu

Procedure:

• Sample Preparation: Prepare a stock solution of 3,3-dimethyl-2-hexanone in a suitable solvent (e.g., dichloromethane or hexane). Create a series of calibration standards by serial dilution of the stock solution. Prepare unknown samples by diluting them to fall within the calibration range.

• Injection: Inject 1 µL of the standard or sample into the GC-MS system.

• Data Acquisition: Acquire the data using the parameters outlined above.

• Data Analysis:

  • Identify the peak corresponding to 3,3-dimethyl-2-hexanone by its retention time and mass spectrum.

  • Quantify the analyte by integrating the peak area and comparing it to the calibration curve generated from the standards.

Biological Activity and Safety

There is limited specific toxicological or biological activity data available for 3,3-Dimethyl-2-hexanone in the public domain. However, general safety precautions for handling ketones should be followed.

Safety Information

Hazard Statement	Precautionary Statement
H226: Flammable liquid and vapor	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.
P233: Keep container tightly closed.
P280: Wear protective gloves/protective clothing/eye protection/face protection.

This information is based on general safety data for ketones of similar structure and should be confirmed with a specific Safety Data Sheet (SDS) for 3,3-Dimethyl-2-hexanone.

Potential Biological Effects

While no specific signaling pathways have been elucidated for 3,3-Dimethyl-2-hexanone, some related branched-chain ketones have been studied for their neurotoxic potential. For instance, 3,4-dimethyl-2,5-hexanedione is known to be a neurotoxin. The mechanism of toxicity for such γ-diketones involves the formation of pyrroles with primary amine groups on proteins, leading to protein cross-linking and disruption of cellular function, particularly in neurons. It is plausible that 3,3-Dimethyl-2-hexanone could undergo metabolic transformation to intermediates that might interact with biological systems, though further research is required to establish any specific pathways or effects.

Conclusion

3,3-Dimethyl-2-hexanone is a ketone with well-defined physicochemical properties. While specific experimental protocols and biological data are not extensively available in published literature, its synthesis and analysis can be achieved through standard organic chemistry techniques. The information and generalized protocols provided in this guide serve as a valuable resource for researchers and professionals working with this compound. As with any chemical, appropriate safety precautions should be taken, and further research into its biological activity is warranted.

Technical Guide: Physicochemical and Spectroscopic Analysis of 3,3-Dimethyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-2-hexanone is an aliphatic ketone with significance in organic synthesis and as a potential building block in the development of more complex molecules. A thorough understanding of its physicochemical properties and a robust analytical framework for its characterization are essential for its application in research and development. This technical guide provides a comprehensive overview of the key molecular and spectroscopic data for 3,3-Dimethyl-2-hexanone, detailed experimental protocols for its analysis, and a standardized workflow for its characterization.

Core Molecular and Physical Data

A summary of the key quantitative data for 3,3-Dimethyl-2-hexanone is presented in the table below. This information is crucial for reaction stoichiometry, analytical method development, and safety assessments.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O	[1][2][3][4][5][6]
Molecular Weight	128.21 g/mol	[2][3][4][6]
Chemical Structure	CH₃CH₂CH₂C(CH₃)₂C(=O)CH₃	[1][4]
CAS Number	26118-38-7	[2][4]
Boiling Point	149.0 °C at 760 mmHg	[5]
Density	0.812 g/cm³	[5]

Experimental Protocols

Detailed methodologies for the determination of molecular weight and spectroscopic characterization of 3,3-Dimethyl-2-hexanone are provided below. These protocols are designed to ensure accurate and reproducible results.

Molecular Weight Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the determination of the molecular weight and confirmation of the identity of 3,3-Dimethyl-2-hexanone using GC-MS.

a) Sample Preparation:

• Prepare a stock solution of 3,3-Dimethyl-2-hexanone at a concentration of 1 mg/mL in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• From the stock solution, prepare a working solution of approximately 10 µg/mL in the same solvent.

• If necessary, filter the sample to remove any particulate matter.[7][8]

b) Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Column: HP-5MS (30 m x 0.250 mm x 0.25 µm) or similar non-polar column.[9]

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.[9]

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at 10 °C/min.[9]

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: 50-650 amu.[9]

c) Data Analysis:

• The retention time of the peak corresponding to 3,3-Dimethyl-2-hexanone is determined.

• The mass spectrum of the eluting peak is analyzed to identify the molecular ion peak (M⁺) and characteristic fragmentation patterns. The molecular weight is confirmed from the mass-to-charge ratio of the molecular ion.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol describes the acquisition of ¹H and ¹³C NMR spectra for the structural confirmation of 3,3-Dimethyl-2-hexanone.

a) Sample Preparation:

• Dissolve 5-25 mg of 3,3-Dimethyl-2-hexanone in 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃).[1][5][7][8][10]

• Ensure the sample is fully dissolved; if not, the solution can be gently agitated.[1]

• Transfer the solution to a clean 5 mm NMR tube.[5]

• If quantitative analysis is required, a known amount of an internal standard (e.g., TMS) can be added.[1]

b) Instrumentation and Parameters:

• Spectrometer: Bruker Avance III 400 MHz or equivalent.

• ¹H NMR:

  • Acquire at least 16 scans.

  • Typical spectral width: -2 to 12 ppm.

• ¹³C NMR:

  • Acquire a sufficient number of scans to obtain a good signal-to-noise ratio (typically several hundred to thousands).

  • Typical spectral width: 0 to 220 ppm.

c) Expected Chemical Shifts:

• ¹H NMR: Protons on carbons alpha to the carbonyl group are expected in the 2.0-2.5 ppm region. Other aliphatic protons will appear further upfield.

• ¹³C NMR: The carbonyl carbon is expected to have a chemical shift in the range of 190-215 ppm.

Functional Group Identification by Fourier-Transform Infrared (FTIR) Spectroscopy

This protocol details the identification of the carbonyl functional group in 3,3-Dimethyl-2-hexanone using FTIR spectroscopy.

a) Sample Preparation (Neat Liquid/Thin Film Method):

• Ensure the ATR crystal or salt plates (e.g., KBr, NaCl) are clean.[2][4]

• Place a small drop of neat 3,3-Dimethyl-2-hexanone onto the ATR crystal or one of the salt plates.[2][4][6]

• If using salt plates, place the second plate on top and gently press to create a thin, uniform film.[4][6]

b) Instrumentation and Data Acquisition:

• Spectrometer: PerkinElmer Spectrum Two or equivalent.

• Spectral Range: 4000-400 cm⁻¹.[3]

• Resolution: 4 cm⁻¹.

• Scans: Average of 16 scans to improve the signal-to-noise ratio.[3]

• Acquire a background spectrum of the clean, empty sample holder before running the sample.

c) Expected Absorption:

• A strong, sharp absorption band characteristic of a saturated aliphatic ketone C=O stretch is expected around 1715 cm⁻¹.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the characterization of a known chemical compound such as 3,3-Dimethyl-2-hexanone.

Caption: Workflow for the characterization of 3,3-Dimethyl-2-hexanone.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. eng.uc.edu [eng.uc.edu]
• 5. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 6. researchgate.net [researchgate.net]
• 7. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 8. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 9. 2.4. Serum ketone body determination by gas chromatography–mass spectrometry (GC‐MS) [bio-protocol.org]
• 10. organomation.com [organomation.com]

An In-depth Technical Guide to 3,3-Dimethyl-2-hexanone

This technical guide provides a comprehensive overview of 3,3-Dimethyl-2-hexanone, an aliphatic ketone. The document details its chemical structure, physicochemical properties, spectroscopic data, and potential synthetic routes. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis who require detailed information on this compound.

Chemical Identity and Structure

3,3-Dimethyl-2-hexanone is a branched-chain ketone characterized by a carbonyl group at the second position of a hexane (B92381) backbone, with two methyl groups attached to the third carbon. This substitution creates a sterically hindered environment around the carbonyl group, which influences its chemical reactivity.

Caption: 2D representation of 3,3-Dimethyl-2-hexanone.

Table 1: Chemical Identifiers for 3,3-Dimethyl-2-hexanone

Identifier	Value	Source
IUPAC Name	3,3-dimethylhexan-2-one	[1]
CAS Number	26118-38-7	[1][2][3][4][5]
Molecular Formula	C₈H₁₆O	[1][2][3][4][5][6]
PubChem CID	33333	[1][2][6]
InChI	InChI=1S/C8H16O/c1-5-6-8(3,4)7(2)9/h5-6H2,1-4H3	[1][6]
InChIKey	LJZPWSZYYTUCDP-UHFFFAOYSA-N	[1][2][3][5]
Canonical SMILES	CCCC(C)(C)C(=O)C	[2]

Physicochemical Properties

The physical and chemical properties of 3,3-Dimethyl-2-hexanone are summarized below. These computed properties provide insight into its behavior in various chemical and biological systems.

Table 2: Physical and Chemical Properties of 3,3-Dimethyl-2-hexanone

Property	Value	Source
Molecular Weight	128.21 g/mol	[1][4][5]
Exact Mass	128.120115130 Da	[1][2]
Density	0.812 g/cm³	[2]
Boiling Point	149.9 °C at 760 mmHg	[2]
Flash Point	34.4 °C	[2]
Refractive Index	1.41	[2]
XLogP3	2.2	[1][2]
Topological Polar Surface Area	17.1 Ų	[1][2]
Rotatable Bond Count	3	[2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	1	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 3,3-Dimethyl-2-hexanone. Public databases indicate the availability of mass spectrometry (MS), nuclear magnetic resonance (NMR), and infrared (IR) spectra.[1]

Table 3: Key Mass Spectrometry Data (GC-MS) for 3,3-Dimethyl-2-hexanone

Feature	Value	Source
Library	Main library (NIST)	[1]
Total Peaks	68	[1]
Top Peak (m/z)	43	[1]
2nd Highest Peak (m/z)	85	[1]
3rd Highest Peak (m/z)	41	[1]

Synthesis and Reactivity

Proposed Synthetic Pathway

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. echemi.com [echemi.com]
• 4. 3,3-dimethyl-2-hexanone CAS#: 26118-38-7 [m.chemicalbook.com]
• 5. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]
• 6. sci-toys.com [sci-toys.com]

An In-depth Technical Guide to 3,3-Dimethyl-2-hexanone

IUPAC Name: 3,3-dimethylhexan-2-one[1][2] CAS Number: 26118-38-7[1][2] Molecular Formula: C₈H₁₆O[1][2] Synonyms: 3,3-Dimethyl-2-hexanone

This technical guide provides a comprehensive overview of the chemical and physical properties of 3,3-Dimethyl-2-hexanone, tailored for researchers, scientists, and professionals in drug development. The document summarizes available quantitative data, outlines general experimental approaches for characterization, and includes a conceptual workflow for its analysis.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3,3-Dimethyl-2-hexanone. It is important to note that some of the available data are estimates and should be confirmed by experimental validation for rigorous research applications.

Property	Value	Source
Molecular Weight	128.21 g/mol	[1]
Melting Point	-32.24°C (estimate)	[3]
Boiling Point	162.67°C (estimate)	[3]
Density	0.8203 g/cm³ (estimate)
XLogP3	2.2	[1]

Spectroscopic Data

Technique	Description
¹³C NMR	Spectral data for 3,3-Dimethyl-2-hexanone is available, which is essential for confirming the carbon skeleton.[1]
Mass Spectrometry	GC-MS data is available, providing information on the fragmentation pattern and molecular weight.[1]
Infrared (IR) Spectroscopy	The IR spectrum for the vapor phase of 3,3-Dimethyl-2-hexanone is available, which would show a characteristic C=O stretch for the ketone group.[1]

Synthesis and Experimental Protocols

General Experimental Protocol for Oxidation:

A solution of 3,3-dimethyl-2-hexanol (B3368857) in a suitable organic solvent, such as dichloromethane, would be treated with an oxidizing agent like pyridinium (B92312) chlorochromate (PCC) or by using a Swern oxidation protocol. The reaction progress would be monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture would be worked up by washing with aqueous solutions to remove the oxidant and any by-products. The organic layer would then be dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent removed under reduced pressure. The resulting crude product would be purified by column chromatography or distillation to yield pure 3,3-Dimethyl-2-hexanone.

Diagram of a General Synthetic and Purification Workflow

Caption: A conceptual workflow for the synthesis and characterization of 3,3-Dimethyl-2-hexanone.

Logical Relationships in Spectroscopic Analysis

The structural confirmation of 3,3-Dimethyl-2-hexanone relies on the combined interpretation of various spectroscopic techniques. The logical flow of this analysis is critical for unambiguous identification.

Diagram of Spectroscopic Analysis Logic

Caption: The interplay of different spectroscopic methods for structural elucidation.

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]
• 3. 3,3-dimethyl-2-hexanone CAS#: 26118-38-7 [m.chemicalbook.com]

Boiling point of 3,3-Dimethyl-2-hexanone

An In-depth Technical Guide on the Boiling Point of 3,3-Dimethyl-2-hexanone

This technical guide provides a comprehensive overview of the physicochemical properties of 3,3-Dimethyl-2-hexanone, with a primary focus on its boiling point. The document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry, offering detailed data, experimental methodologies, and visual aids to facilitate understanding.

3,3-Dimethyl-2-hexanone is an aliphatic ketone. Its structure consists of a hexane (B92381) chain with a ketone group at the second carbon and two methyl groups at the third carbon.

Chemical Identifiers:

• IUPAC Name: 3,3-dimethylhexan-2-one

• CAS Number: 26118-38-7[1][2][3][4][5]

• Molecular Formula: C8H16O[1][2][4][5]

• InChIKey: LJZPWSZYYTUCDP-UHFFFAOYSA-N[1][2]

The quantitative physical and chemical properties of 3,3-Dimethyl-2-hexanone are summarized in the table below for ease of reference and comparison.

Property	Value	Reference
Boiling Point	149.9 °C at 760 mmHg	[2]
Molecular Weight	128.21 g/mol	[1][3][4]
Density	0.812 g/cm³	[2]
Flash Point	34.4 °C	[2]
Refractive Index	1.41	[2]
Topological Polar Surface Area	17.1 Ų
LogP (Predicted)	2.13	[2]

Experimental Determination of Boiling Point

While specific experimental data for the determination of 3,3-Dimethyl-2-hexanone's boiling point is not detailed in the readily available literature, a standard and widely accepted method for such a compound is the distillation method. This method is suitable when a sufficient quantity of the substance (typically >5 mL) is available for purification and boiling point measurement.

Experimental Protocol: Boiling Point Determination by Simple Distillation

This protocol describes a general procedure for determining the boiling point of a liquid organic compound like 3,3-Dimethyl-2-hexanone.

Apparatus:

• Heating mantle or sand bath

• Round-bottomed flask (distilling flask)

• Clamps and stand

• Three-way adapter (distillation head)

• Thermometer and adapter

• Liebig condenser

• Receiving flask

• Boiling chips or magnetic stir bar

• Hosing for condenser water flow

Procedure:

• Assembly: The simple distillation apparatus is assembled securely on a stand within a fume hood. The distilling flask is placed in the heating mantle. The three-way adapter is fitted to the flask, and the condenser is attached to the side arm of the adapter. The receiving flask is placed at the end of the condenser.

• Sample Preparation: Approximately 5-10 mL of 3,3-Dimethyl-2-hexanone is placed into the distilling flask along with a few boiling chips to ensure smooth boiling.

• Thermometer Placement: The thermometer is inserted through the adapter at the top of the distillation head. The top of the thermometer bulb should be positioned just below the level of the side arm leading to the condenser. This ensures an accurate reading of the vapor temperature as it passes into the condenser.

• Heating and Distillation: The cooling water is turned on to flow through the condenser. The heating mantle is turned on, and the liquid is heated gently to its boiling point.

• Data Recording: As the liquid boils and the vapor condenses, the temperature reading on the thermometer will rise and then stabilize. The temperature is recorded when the vapor is continuously condensing and dripping into the receiving flask at a steady rate (e.g., one drop per second). This stable temperature is the boiling point of the liquid.

• Post-Distillation: Once the boiling point is recorded, the heating source is removed, and the apparatus is allowed to cool down before disassembly.

• Pressure Correction: The atmospheric pressure in the laboratory should be recorded. If the pressure deviates significantly from standard pressure (760 mmHg), a nomograph or appropriate formula should be used to correct the observed boiling point.

Visualization of Experimental Workflow

The logical flow of the boiling point determination process using the Thiele tube method, a common micro-scale technique, is illustrated below.

Caption: Workflow for boiling point determination using the Thiele tube method.

Factors Influencing Boiling Point

The boiling point of a ketone like 3,3-Dimethyl-2-hexanone is influenced by several molecular factors:

• Molecular Weight: Generally, as the molecular weight increases, the boiling point increases due to stronger van der Waals forces.[6]

• Intermolecular Forces: Ketones are polar molecules due to the carbonyl group (C=O), leading to dipole-dipole interactions between molecules. These are stronger than the London dispersion forces found in nonpolar alkanes of similar molecular weight, resulting in higher boiling points.[6] However, they cannot form hydrogen bonds with each other, so their boiling points are lower than those of corresponding alcohols.[6]

• Molecular Branching: Increased branching, as seen in 3,3-Dimethyl-2-hexanone, tends to lower the boiling point compared to its straight-chain isomer (e.g., 2-octanone).[6] The more compact, spherical shape of branched molecules reduces the surface area available for intermolecular contact, thereby weakening the overall van der Waals forces.[6]

This guide provides foundational data and methodologies relevant to the study of 3,3-Dimethyl-2-hexanone. For further research, direct experimental verification under controlled laboratory conditions is recommended.

References

• 1. echemi.com [echemi.com]
• 2. guidechem.com [guidechem.com]
• 3. 3,3-dimethyl-2-hexanone CAS#: 26118-38-7 [m.chemicalbook.com]
• 4. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]
• 5. sci-toys.com [sci-toys.com]
• 6. physical properties aldehydes ketones boiling point trends solubility odour smell effect of intermolecular bonding forces advanced A level organic chemistry revision notes doc brown [docbrown.info]

Technical Guide: Physicochemical Properties of 3,3-Dimethyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the density of 3,3-Dimethyl-2-hexanone, including available data and detailed experimental protocols for its determination. Additionally, a logical workflow for the identification of this methyl ketone is presented.

Data Presentation: Density of 3,3-Dimethyl-2-hexanone

The density of 3,3-Dimethyl-2-hexanone has been reported in several chemical databases. While experimentally verified data under specific conditions (e.g., temperature) is not consistently available in publicly accessible literature, predicted and estimated values provide a reliable reference. The table below summarizes the available quantitative data.

Parameter	Value	Units	Source
Density	0.812	g/cm³	ChemNet[1]
Density	0.812	g/cm³	Guidechem[2]
Estimated Density	0.8203	g/mL	ChemBK[3]

Note: The temperature at which these densities were determined or predicted is not specified in the source materials.

Experimental Protocols: Determination of Liquid Density using a Pycnometer

A precise method for experimentally determining the density of a liquid such as 3,3-Dimethyl-2-hexanone is through the use of a pycnometer, also known as a specific gravity bottle.[4] This method relies on measuring the mass of a precisely known volume of the liquid.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper featuring a capillary hole)[4]

• Analytical balance (accurate to at least 0.001 g)

• Constant temperature bath

• Pasteur pipette

• Lint-free wipes

• Reference liquid with a well-known density (e.g., deionized water)

• Acetone (B3395972) (for cleaning and drying)

Procedure:

• Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable solvent like acetone and ensure it is completely dry.[4]

• Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its stopper on the analytical balance. Record this mass as m₀.

• Calibration with a Reference Liquid:

  • Fill the pycnometer with the reference liquid (e.g., deionized water) to a level slightly below the neck.

  • Insert the stopper carefully, allowing the excess liquid to escape through the capillary. This ensures the pycnometer is filled to its exact volume.[4]

  • Check for and remove any air bubbles.

  • Place the filled pycnometer in a constant temperature bath until it reaches thermal equilibrium (e.g., 20 °C or 25 °C).

  • Remove the pycnometer from the bath and carefully dry the exterior with a lint-free wipe.

  • Weigh the filled pycnometer and record the mass as m₁.

• Determination of Pycnometer Volume:

  • Calculate the mass of the reference liquid (mref) by subtracting the mass of the empty pycnometer: mref = m₁ - m₀.

  • Determine the volume of the pycnometer (V) using the known density of the reference liquid (ρref) at the specific temperature: V = mref / ρref.

• Measurement with 3,3-Dimethyl-2-hexanone:

  • Empty and thoroughly dry the pycnometer.

  • Fill the pycnometer with 3,3-Dimethyl-2-hexanone, following the same procedure as with the reference liquid.

  • Thermostate the filled pycnometer to the same temperature as the reference liquid.

  • Dry the exterior and weigh the pycnometer filled with the sample. Record this mass as m₂.

• Calculation of Density:

  • Calculate the mass of the 3,3-Dimethyl-2-hexanone sample (msample) by subtracting the mass of the empty pycnometer: msample = m₂ - m₀.

  • Calculate the density of the sample (ρsample) using the determined volume of the pycnometer: ρsample = msample / V.

Mandatory Visualization: Ketone Identification Workflow

The following diagram illustrates a typical experimental workflow for the qualitative identification of an unknown organic compound, specifically focusing on confirming the presence of a methyl ketone like 3,3-Dimethyl-2-hexanone.

Qualitative analysis workflow for identifying a methyl ketone.

References

• 1. 3,3-dimethylhexan-2-one | 26118-38-7 [chemnet.com]
• 2. guidechem.com [guidechem.com]
• 3. chembk.com [chembk.com]
• 4. che.utah.edu [che.utah.edu]

3,3-Dimethyl-2-hexanone physical and chemical properties

An In-depth Technical Guide to 3,3-Dimethyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-2-hexanone, an aliphatic ketone, is a valuable organic compound with applications as an intermediate in fine chemical synthesis.[1] Its unique branched structure, featuring two methyl groups on the third carbon of a hexan-2-one backbone, imparts specific physical and chemical properties that are of interest in various research and development applications.[2] This technical guide provides a comprehensive overview of the core physical and chemical properties, experimental protocols for its synthesis and analysis, and logical diagrams to illustrate key relationships.

Physical and Chemical Properties

The molecular structure of 3,3-Dimethyl-2-hexanone significantly influences its physical characteristics. The presence of a polar carbonyl group in a predominantly nonpolar hydrocarbon chain results in limited solubility in polar solvents like water, but high solubility in nonpolar organic solvents.[2] Quantitative properties are summarized below.

Table 1: Physical and Chemical Properties of 3,3-Dimethyl-2-hexanone

Property	Value	Reference
Identifiers
IUPAC Name	3,3-dimethylhexan-2-one	[3]
CAS Number	26118-38-7	[3][4]
Molecular Formula	C₈H₁₆O	[3][4][5]
Molecular Properties
Molecular Weight	128.21 g/mol	[3][4][6]
Exact Mass	128.120115130 Da	[3]
Topological Polar Surface Area	17.1 Ų	[3][7]
Physical Properties
Boiling Point	149.0 - 149.9 °C at 760 mmHg	[5][7][8]
Density	0.812 g/cm³	[5][7]
Refractive Index	1.410 - 1.4105	[5][7]
Flash Point	34.4 °C	[5][7]
Solubility & Partitioning
LogP (Octanol/Water)	2.13 - 2.2	[3][7]
Solubility	Limited in water; soluble in nonpolar organic solvents.	[2]

Experimental Protocols

Synthesis of 3,3-Dimethyl-2-hexanone

A common conceptual approach for the synthesis of ketones like 3,3-Dimethyl-2-hexanone involves the reaction of an organometallic reagent with a carboxylic acid derivative, followed by hydrolysis. A pertinent example is the reaction of a Grignard reagent with an acyl chloride.

Protocol: Synthesis via Grignard Reaction

• Preparation of Grignard Reagent:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are suspended in anhydrous diethyl ether.

  • A solution of 1-bromopropane (B46711) in anhydrous diethyl ether is added dropwise to initiate the formation of propylmagnesium bromide. The reaction is typically exothermic and may require cooling to maintain a gentle reflux.

• Acylation Reaction:

  • In a separate reaction vessel, 3,3-dimethylbutanoyl chloride is dissolved in anhydrous diethyl ether and cooled in an ice bath.

  • The prepared propylmagnesium bromide solution is added slowly to the acyl chloride solution with vigorous stirring. This reaction forms the ketone.

• Work-up and Purification:

  • The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

  • The solvent is removed by rotary evaporation.

  • The crude product is then purified by fractional distillation under atmospheric pressure to yield pure 3,3-Dimethyl-2-hexanone.

Analytical Methods

The identity and purity of 3,3-Dimethyl-2-hexanone are typically confirmed using a combination of chromatographic and spectroscopic techniques.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Objective: To confirm the molecular weight and fragmentation pattern of 3,3-Dimethyl-2-hexanone.

• Instrumentation: A standard gas chromatograph coupled to a mass spectrometer.

• GC Column: A nonpolar column, such as a DB-5ms (5% phenyl-methylpolysiloxane), is suitable.

• Carrier Gas: Helium at a constant flow rate.

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10 °C/minute to 200 °C.

  • Hold: Maintain 200 °C for 5 minutes.

• Injection: A small volume (e.g., 1 µL) of a dilute solution of the compound in a volatile solvent (e.g., dichloromethane) is injected.

• MS Detection: The mass spectrometer is operated in electron ionization (EI) mode. Data is collected over a mass range of m/z 40-200.

• Expected Results: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (128.21 g/mol ).[4] The fragmentation pattern will be characteristic of the molecule's structure.

Protocol: Infrared (IR) Spectroscopy

• Objective: To identify the presence of the ketone functional group.

• Instrumentation: An FTIR spectrometer.

• Sample Preparation: A thin film of the neat liquid sample is placed between two salt (NaCl or KBr) plates.

• Analysis: The sample is scanned over the mid-infrared range (approx. 4000-600 cm⁻¹).

• Expected Results: A strong, sharp absorption band characteristic of a C=O stretch in an aliphatic ketone is expected in the region of 1715-1725 cm⁻¹.

Visualizations

Logical and Experimental Workflows

The following diagrams illustrate the conceptual synthesis pathway and a typical analytical workflow for the characterization of 3,3-Dimethyl-2-hexanone.

A conceptual pathway for the synthesis of 3,3-Dimethyl-2-hexanone.

A typical workflow for the purification and analysis of 3,3-Dimethyl-2-hexanone.

References

• 1. 3,4-Dimethyl-2-hexanone|Research Chemical [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]
• 5. 3-Hexanone,2,2-dimethyl- | CAS#:5405-79-8 | Chemsrc [chemsrc.com]
• 6. 3,3-dimethyl-2-hexanone CAS#: 26118-38-7 [m.chemicalbook.com]
• 7. guidechem.com [guidechem.com]
• 8. echemi.com [echemi.com]

An In-depth Technical Guide to the Synthesis of 3,3-Dimethyl-2-hexanone: Purity and Yield

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible and robust synthetic route for 3,3-dimethyl-2-hexanone. Due to the limited availability of specific peer-reviewed experimental data for this compound, this document outlines a well-established and reliable method: the Grignard reaction. The described protocol is based on standard organic chemistry principles and provides a solid foundation for the laboratory synthesis of 3,3-dimethyl-2-hexanone, with a focus on achieving high purity and yield.

Introduction

3,3-Dimethyl-2-hexanone is a ketone with potential applications as an intermediate in the synthesis of more complex organic molecules, including active pharmaceutical ingredients. Its sterically hindered carbonyl group can influence reaction pathways and molecular conformations, making it a molecule of interest for synthetic and medicinal chemists. This guide details a feasible synthetic approach, discusses potential impurities, and provides a framework for optimizing reaction conditions to maximize purity and yield.

Proposed Synthetic Pathway: Grignard Reaction

A reliable method for the synthesis of 3,3-dimethyl-2-hexanone is the reaction of a Grignard reagent, specifically 2,2-dimethylbutylmagnesium bromide, with acetyl chloride. This approach is advantageous for its efficiency in forming the carbon-carbon bond adjacent to the carbonyl group.

Reaction Scheme:

The workflow for this synthesis can be visualized as follows:

Figure 1: Proposed workflow for the synthesis of 3,3-Dimethyl-2-hexanone via Grignard reaction.

Experimental Protocol

This protocol describes the synthesis of 3,3-dimethyl-2-hexanone from 1-bromo-2,2-dimethylbutane.

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles	Purity
1-bromo-2,2-dimethylbutane	C₆H₁₃Br	165.07	16.51 g	0.10	>98%
Magnesium turnings	Mg	24.31	2.67 g	0.11	>99.5%
Iodine	I₂	253.81	1 crystal	-	>99.8%
Acetyl chloride	CH₃COCl	78.50	7.85 g (7.1 mL)	0.10	>99%
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	200 mL	-	>99.7%
Saturated aq. NH₄Cl	NH₄Cl	53.49	100 mL	-	-
Anhydrous MgSO₄	MgSO₄	120.37	10 g	-	-

Procedure:

Step 1: Formation of the Grignard Reagent

• A 500 mL three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet is flame-dried under a stream of nitrogen.

• Magnesium turnings (2.67 g, 0.11 mol) and a crystal of iodine are placed in the flask.

• A solution of 1-bromo-2,2-dimethylbutane (16.51 g, 0.10 mol) in 50 mL of anhydrous diethyl ether is prepared and transferred to the dropping funnel.

• A small portion of the bromide solution (approx. 5 mL) is added to the magnesium turnings. The reaction is initiated, as indicated by the disappearance of the iodine color and gentle refluxing of the ether. If the reaction does not start, gentle warming may be applied.

• The remaining bromide solution is added dropwise at a rate that maintains a steady reflux.

• After the addition is complete, the reaction mixture is stirred at room temperature for an additional 1 hour to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Acetyl Chloride

• The flask containing the Grignard reagent is cooled in an ice-salt bath to -10 °C.

• A solution of acetyl chloride (7.85 g, 0.10 mol) in 50 mL of anhydrous diethyl ether is prepared and added to the dropping funnel.

• The acetyl chloride solution is added dropwise to the stirred Grignard reagent, maintaining the temperature below 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.

Step 3: Workup and Purification

• The reaction mixture is cooled in an ice bath and slowly quenched by the dropwise addition of 100 mL of saturated aqueous ammonium (B1175870) chloride solution.

• The resulting mixture is transferred to a separatory funnel, and the organic layer is separated.

• The aqueous layer is extracted with diethyl ether (2 x 50 mL).

• The combined organic layers are washed with saturated aqueous sodium bicarbonate solution (50 mL) and brine (50 mL), then dried over anhydrous magnesium sulfate.

• The drying agent is removed by filtration, and the solvent is removed by rotary evaporation.

• The crude product is purified by fractional distillation under reduced pressure to afford 3,3-dimethyl-2-hexanone as a colorless liquid.

Purity and Yield

The purity and yield of the final product are critical metrics for the success of the synthesis.

Expected Yield:

Theoretical Yield (g)	Actual Yield (g)	Percentage Yield (%)
12.82	9.6 - 10.9	75 - 85

Purity Analysis:

The purity of the synthesized 3,3-dimethyl-2-hexanone can be assessed using various analytical techniques.

Analytical Method	Expected Purity	Common Impurities
Gas Chromatography (GC)	>98%	Unreacted starting materials, tertiary alcohol byproduct
¹H NMR Spectroscopy	Consistent with structure	Residual solvent, Grignard coupling byproducts
¹³C NMR Spectroscopy	Consistent with structure	-
Infrared (IR) Spectroscopy	Strong C=O stretch ~1715 cm⁻¹	O-H stretch from alcohol impurity

Potential Side Reactions and Impurities:

The primary impurity in this synthesis is the tertiary alcohol formed by the addition of a second equivalent of the Grignard reagent to the ketone product. This can be minimized by maintaining a low reaction temperature during the addition of acetyl chloride. Other potential impurities include unreacted starting materials and byproducts from the coupling of the Grignard reagent.

The logical relationship for minimizing byproduct formation is outlined below:

Figure 2: Logical diagram illustrating the key factors for minimizing byproduct formation.

Conclusion

The synthesis of 3,3-dimethyl-2-hexanone via the Grignard reaction of 2,2-dimethylbutylmagnesium bromide with acetyl chloride is a theoretically sound and practical approach. By carefully controlling the reaction conditions, particularly temperature and the rate of addition, high purity and good yields can be achieved. The detailed protocol and analysis provided in this guide serve as a valuable resource for researchers and professionals in the field of organic synthesis and drug development. Further optimization of the purification process, such as high-vacuum fractional distillation, may lead to even higher purity of the final product.

Protocols & Analytical Methods

Synthesis of 3,3-Dimethyl-2-hexanone: Application Notes and Protocols for Researchers

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 3,3-dimethyl-2-hexanone, a ketone of interest in various research and development applications. Two primary synthetic methodologies are presented: a Grignard reaction involving the addition of a propylmagnesium bromide to 3,3-dimethyl-2-butanone, and the alkylation of 3,3-dimethyl-2-butanone enolate with a propyl halide. These protocols are designed for researchers, scientists, and professionals in drug development, offering a comprehensive guide to the preparation and purification of the target compound.

Introduction

3,3-Dimethyl-2-hexanone is a valuable organic compound with potential applications in medicinal chemistry, flavor and fragrance industries, and as a building block in organic synthesis. Its sterically hindered ketone functionality makes it an interesting substrate for various chemical transformations. This document outlines two robust and well-established synthetic routes to access this molecule, providing detailed procedural information to ensure reproducibility in a laboratory setting.

Physicochemical and Spectral Data

A summary of the key physical and spectral properties of 3,3-dimethyl-2-hexanone is provided below for reference and to aid in the characterization of the synthesized product.[1][2]

Property	Value
Molecular Formula	C₈H₁₆O[1][2]
Molecular Weight	128.21 g/mol [1]
CAS Number	26118-38-7[1][2]
Appearance	Colorless liquid (expected)
Boiling Point	Not available
Density	Not available
¹H NMR	Spectral data available[1]
¹³C NMR	Spectral data available[1]
IR Spectrum	Spectral data available[1]

Synthetic Protocols

Two plausible and effective methods for the synthesis of 3,3-dimethyl-2-hexanone are detailed below.

Method 1: Grignard Reaction with an Acyl Chloride

This protocol describes the synthesis of 3,3-dimethyl-2-hexanone via the reaction of propylmagnesium bromide with 2,2-dimethylpropanoyl chloride. This approach is advantageous for its directness in forming the carbon-carbon bond adjacent to the carbonyl group.

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles (approx.)
Magnesium turnings	Mg	24.31	2.67 g	0.11
1-Bromopropane (B46711)	C₃H₇Br	123.00	12.3 g (9.1 mL)	0.10
Anhydrous diethyl ether	(C₂H₅)₂O	74.12	150 mL	-
2,2-Dimethylpropanoyl chloride	C₅H₉ClO	120.58	12.06 g (11.2 mL)	0.10
Saturated aq. NH₄Cl	NH₄Cl	53.49	100 mL	-
Anhydrous sodium sulfate	Na₂SO₄	142.04	As needed	-

Procedure:

• Grignard Reagent Formation:

  • Assemble a flame-dried 250 mL three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.

  • Place the magnesium turnings in the flask and add a small crystal of iodine to activate the magnesium surface.

  • In the dropping funnel, prepare a solution of 1-bromopropane in 50 mL of anhydrous diethyl ether.

  • Add a small portion of the 1-bromopropane solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and gentle bubbling is observed.

  • Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Acyl Chloride:

  • Cool the freshly prepared propylmagnesium bromide solution to 0 °C in an ice bath.

  • Dissolve 2,2-dimethylpropanoyl chloride in 50 mL of anhydrous diethyl ether and add it to the dropping funnel.

  • Add the acyl chloride solution dropwise to the stirred Grignard reagent at a rate that maintains the reaction temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Work-up and Purification:

  • Carefully pour the reaction mixture into 100 mL of ice-cold saturated aqueous ammonium (B1175870) chloride solution with vigorous stirring.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution (50 mL) and brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation to obtain 3,3-dimethyl-2-hexanone.

Expected Yield: 60-70% Purity: >95% (determined by GC-MS and NMR)

Method 2: Alkylation of a Ketone Enolate

This protocol details the synthesis of 3,3-dimethyl-2-hexanone via the alkylation of the lithium enolate of 3,3-dimethyl-2-butanone (pinacolone) with 1-bromopropane. This method is a classic approach for forming α-alkylated ketones.

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles (approx.)
Diisopropylamine	C₆H₁₅N	101.19	11.1 g (15.4 mL)	0.11
n-Butyllithium (2.5 M in hexanes)	C₄H₉Li	64.06	44 mL	0.11
Anhydrous tetrahydrofuran (B95107) (THF)	C₄H₈O	72.11	200 mL	-
3,3-Dimethyl-2-butanone	C₆H₁₂O	100.16	10.0 g (12.4 mL)	0.10
1-Bromopropane	C₃H₇Br	123.00	13.5 g (10.0 mL)	0.11
Saturated aq. NH₄Cl	NH₄Cl	53.49	100 mL	-
Anhydrous sodium sulfate	Na₂SO₄	142.04	As needed	-

Procedure:

• Enolate Formation:

  • To a flame-dried 500 mL three-necked round-bottom flask under a nitrogen atmosphere, add anhydrous THF and diisopropylamine.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium via syringe, maintaining the temperature below -70 °C. Stir for 30 minutes at this temperature to form lithium diisopropylamide (LDA).

  • Add 3,3-dimethyl-2-butanone dropwise to the LDA solution, ensuring the temperature remains below -70 °C. Stir for 1 hour at -78 °C to ensure complete enolate formation.

• Alkylation:

  • Add 1-bromopropane to the enolate solution at -78 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Separate the layers and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with water (50 mL) and brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation to obtain 3,3-dimethyl-2-hexanone.

Expected Yield: 50-60% Purity: >95% (determined by GC-MS and NMR)

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols.

Caption: Workflow for the synthesis of 3,3-Dimethyl-2-hexanone via Grignard reaction.

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]

Application Note: Synthesis of 3,3-Dimethyl-2-hexanone via Weinreb Ketone Synthesis

Introduction

3,3-Dimethyl-2-hexanone is a ketone of interest in various fields of chemical research, including fragrance and flavor industries, as well as a building block in organic synthesis. The Weinreb ketone synthesis provides a robust and high-yield route to this compound, avoiding the common problem of over-addition often encountered with more reactive organometallic reagents and acylating agents. This method involves two key steps: the formation of a stable N-methoxy-N-methylamide (Weinreb amide) from pivaloyl chloride, followed by the reaction of this amide with a propyl Grignard reagent. The intermediate formed from the Grignard addition is stable until acidic workup, which then yields the desired ketone.[1][2][3]

Overall Reaction Scheme

Step 1: Synthesis of N-methoxy-N-methyl-3,3-dimethylbutanamide (Weinreb Amide)

(CH₃)₃C-COCl + (CH₃O)(CH₃)NH·HCl + 2 (C₂H₅)₃N → (CH₃)₃C-CON(OCH₃)CH₃ + 2 (C₂H₅)₃N·HCl

Step 2: Synthesis of 3,3-Dimethyl-2-hexanone

(CH₃)₃C-CON(OCH₃)CH₃ + CH₃CH₂CH₂MgBr → (CH₃)₃C-C(O)CH₂CH₂CH₃ + (CH₃O)(CH₃)NMgBr

Experimental Protocols

Part 1: Synthesis of N-methoxy-N-methyl-3,3-dimethylbutanamide

This protocol details the synthesis of the Weinreb amide intermediate from pivaloyl chloride and N,O-dimethylhydroxylamine hydrochloride.

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles	Purity	Supplier
N,O-Dimethylhydroxylamine HCl	(CH₃O)(CH₃)NH·HCl	97.54	10.73 g	0.110	>98%	Sigma-Aldrich
Dichloromethane (B109758) (DCM), anhydrous	CH₂Cl₂	84.93	200 mL	-	>99.8%	Fisher Scientific
Triethylamine (B128534) (TEA)	(C₂H₅)₃N	101.19	22.26 g (30.7 mL)	0.220	>99%	Sigma-Aldrich
Pivaloyl chloride	(CH₃)₃C-COCl	120.58	12.06 g (12.6 mL)	0.100	>99%	Acros Organics
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	As needed	-	-	Lab Prepared
Brine	NaCl (aq)	-	As needed	-	-	Lab Prepared
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	-	VWR Chemicals

Procedure:

• To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add N,O-dimethylhydroxylamine hydrochloride (10.73 g, 0.110 mol) and anhydrous dichloromethane (200 mL).

• Cool the resulting suspension to 0 °C in an ice bath.

• Slowly add triethylamine (22.26 g, 0.220 mol) to the stirred suspension over 10 minutes.

• After stirring for an additional 20 minutes at 0 °C, add pivaloyl chloride (12.06 g, 0.100 mol) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution (100 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation to obtain N-methoxy-N-methyl-3,3-dimethylbutanamide as a colorless oil.

Expected Yield and Characterization:

Product	Theoretical Yield	Actual Yield Range	Appearance	Boiling Point (°C)
N-methoxy-N-methyl-3,3-dimethylbutanamide	15.92 g	13.5 - 15.1 g (85-95%)	Colorless oil	70-75 (15 mmHg)

Part 2: Synthesis of 3,3-Dimethyl-2-hexanone

This protocol describes the preparation of propylmagnesium bromide and its subsequent reaction with the Weinreb amide to produce the target ketone.

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles	Purity	Supplier
Magnesium turnings	Mg	24.31	2.67 g	0.110	>99%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	150 mL	-	>99.9%	Sigma-Aldrich
1-Bromopropane (B46711)	CH₃CH₂CH₂Br	123.00	12.30 g (9.1 mL)	0.100	>99%	Acros Organics
Iodine crystal	I₂	253.81	1 small crystal	-	-	J.T. Baker
N-methoxy-N-methyl-3,3-dimethylbutanamide	(CH₃)₃C-CON(OCH₃)CH₃	159.22	12.74 g	0.080	>98%	Synthesized in Part 1
1 M Hydrochloric Acid	HCl (aq)	36.46	As needed	-	-	Lab Prepared
Diethyl ether	(C₂H₅)₂O	74.12	As needed	-	>99%	Fisher Scientific
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	As needed	-	-	Lab Prepared
Brine	NaCl (aq)	-	As needed	-	-	Lab Prepared
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	-	VWR Chemicals

Procedure:

• Grignard Reagent Preparation: a. In a flame-dried 500 mL three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, a magnetic stir bar, and a nitrogen inlet, place magnesium turnings (2.67 g, 0.110 mol) and a small crystal of iodine. b. Add anhydrous THF (50 mL) to the flask. c. In the dropping funnel, prepare a solution of 1-bromopropane (12.30 g, 0.100 mol) in anhydrous THF (50 mL). d. Add a small amount (approx. 5 mL) of the 1-bromopropane solution to the magnesium. The reaction should initiate, indicated by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle warming may be required. e. Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux. f. After the addition is complete, stir the mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.[4]

• Reaction with Weinreb Amide: a. Cool the freshly prepared propylmagnesium bromide solution to 0 °C in an ice bath. b. Dissolve N-methoxy-N-methyl-3,3-dimethylbutanamide (12.74 g, 0.080 mol) in anhydrous THF (50 mL) and add it to the dropping funnel. c. Add the Weinreb amide solution dropwise to the stirred Grignard reagent over 30 minutes, maintaining the temperature below 5 °C. d. After the addition, remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours.

• Work-up and Purification: a. Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of 1 M HCl until the solution is acidic (pH ~2). b. Extract the mixture with diethyl ether (3 x 75 mL). c. Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (50 mL) and brine (50 mL). d. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. e. Purify the crude product by fractional distillation to afford 3,3-dimethyl-2-hexanone as a colorless liquid.

Expected Yield and Characterization:

Product	Theoretical Yield	Actual Yield Range	Appearance	Boiling Point (°C)
3,3-Dimethyl-2-hexanone	10.26 g	8.2 - 9.2 g (80-90%)	Colorless liquid	150-152

Logical Workflow

Caption: Workflow for the two-part synthesis of 3,3-dimethyl-2-hexanone.

References

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Weinreb Ketone Synthesis | TCI EUROPE N.V. [tcichemicals.com]
• 3. PART II: WEINREB KETONE SYNTHESIS: CARBON – CARBON BOND FORMATION USING WEINREB AMIDE AND ORGANOMETALLIC REAGENTS – My chemistry blog [mychemblog.com]
• 4. n-Propylmagnesium bromide - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the GC-MS Analysis of 3,3-Dimethyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-2-hexanone is a C8 aliphatic ketone of interest in various fields of chemical research and development. Its analysis is crucial for reaction monitoring, purity assessment, and metabolic studies. Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for the identification and quantification of volatile and semi-volatile compounds like 3,3-Dimethyl-2-hexanone due to its high sensitivity, selectivity, and resolving power. This document provides a comprehensive guide to the GC-MS analysis of 3,3-Dimethyl-2-hexanone, including detailed experimental protocols, expected data, and a workflow diagram.

Predicted Mass Spectrum and Fragmentation

The mass spectrum of 3,3-Dimethyl-2-hexanone is not widely available in public databases. However, based on the principles of mass spectrometry for ketones and data from its isomer, 2,2-dimethyl-3-hexanone, a predicted fragmentation pattern can be elucidated. The molecular ion peak ([M]⁺) is expected at a mass-to-charge ratio (m/z) of 128.21.

Key fragmentation pathways for ketones include alpha-cleavage and McLafferty rearrangement.

• Alpha-Cleavage: This involves the breaking of the bond adjacent to the carbonyl group. For 3,3-Dimethyl-2-hexanone, two primary alpha-cleavage pathways are possible:

  • Loss of a propyl radical (•C₃H₇) to yield an acylium ion at m/z 85.

  • Loss of an acetyl radical (•COCH₃) is less likely due to the stability of the resulting tertiary carbocation. A more prominent fragmentation is the loss of a methyl group from the molecular ion, followed by the loss of carbon monoxide, or the formation of an acylium ion of m/z 43 (CH₃CO⁺), which is often a base peak for methyl ketones.[1]

• McLafferty Rearrangement: This rearrangement occurs if a gamma-hydrogen is available for transfer to the carbonyl oxygen through a six-membered transition state. In 3,3-Dimethyl-2-hexanone, there are gamma-hydrogens on the hexyl chain, which could lead to a characteristic fragment ion.

Based on data for its isomer, 2,2-dimethyl-3-hexanone, significant fragments are expected at m/z 57 (base peak, corresponding to the tert-butyl cation) and m/z 71. For 3,3-Dimethyl-2-hexanone, the base peak is anticipated to be at m/z 43, corresponding to the acetyl cation (CH₃CO⁺).

Predicted Major Mass Spectral Peaks for 3,3-Dimethyl-2-hexanone:

m/z	Predicted Fragment Ion	Relative Abundance
128	[C₈H₁₆O]⁺ (Molecular Ion)	Low
85	[M - C₃H₇]⁺	Moderate
71	[C₅H₁₁]⁺	Moderate
57	[C₄H₉]⁺	High
43	[CH₃CO]⁺	High (likely base peak)

Experimental Protocols

The following protocols are recommended for the GC-MS analysis of 3,3-Dimethyl-2-hexanone.

Sample Preparation

The sample preparation method should be tailored to the specific matrix. For samples where 3,3-Dimethyl-2-hexanone is in a relatively clean organic solvent, simple dilution is sufficient.

Protocol for Dilution in an Organic Solvent:

• Solvent Selection: Use a high-purity, volatile solvent in which 3,3-Dimethyl-2-hexanone is soluble, such as hexane, ethyl acetate, or dichloromethane.

• Standard Preparation: Prepare a stock solution of 3,3-Dimethyl-2-hexanone at a concentration of 1 mg/mL in the chosen solvent.

• Calibration Standards: Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Preparation: Dilute the sample containing 3,3-Dimethyl-2-hexanone with the same solvent to fall within the calibration range.

• Vial Transfer: Transfer the prepared standards and samples to 2 mL autosampler vials with PTFE-lined caps.

GC-MS Instrumentation and Parameters

A standard GC-MS system equipped with a capillary column is suitable for this analysis. The following parameters are recommended as a starting point and may require optimization for specific instruments and applications.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 20:1 split ratio) or Splitless for trace analysis
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, hold for 5 minutes
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 35-350
Data Acquisition Mode	Full Scan for qualitative analysis; Selected Ion Monitoring (SIM) for quantitative analysis

Quantitative Data Summary

The following table summarizes the expected quantitative data for the GC-MS analysis of 3,3-Dimethyl-2-hexanone. The retention time is an estimate based on the analysis of similar C8 ketones on a non-polar column. The Limit of Detection (LOD) and Limit of Quantification (LOQ) are typical values and should be experimentally determined.

Parameter	Expected Value
Retention Time (RT)	8 - 12 minutes
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL
Linear Range	0.1 - 20 µg/mL
Correlation Coefficient (r²)	> 0.995

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow and the logical relationships in the GC-MS analysis of 3,3-Dimethyl-2-hexanone.

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: 1H NMR Spectroscopic Analysis of 3,3-Dimethyl-2-hexanone

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and predicted data for the 1H Nuclear Magnetic Resonance (NMR) analysis of 3,3-Dimethyl-2-hexanone. The information is intended to guide researchers in acquiring and interpreting the 1H NMR spectrum of this compound.

Predicted 1H NMR Data

The following table summarizes the predicted 1H NMR spectral data for 3,3-Dimethyl-2-hexanone. These predictions are based on established chemical shift principles and typical coupling constants for similar molecular environments.

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H1 (CH3-C=O)	2.15	s	3H	-
H2 (C(CH3)2)	1.05	s	6H	-
H4 (-CH2-)	1.45	t	2H	7.5
H5 (-CH2-)	1.25	sextet	2H	7.5
H6 (-CH3)	0.88	t	3H	7.5

Experimental Protocol

This section outlines a standard protocol for acquiring a high-quality 1H NMR spectrum of 3,3-Dimethyl-2-hexanone.

1. Sample Preparation:

• Accurately weigh approximately 5-25 mg of 3,3-Dimethyl-2-hexanone.[1]

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3). The use of a deuterated solvent is crucial to avoid large solvent signals in the 1H spectrum.[1][2][3]

• Ensure the sample is fully dissolved. If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry NMR tube.[1]

• The final solution depth in the NMR tube should be approximately 4-5 cm.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts to 0 ppm.

2. NMR Instrument Setup and Data Acquisition:

The following are general parameters for a standard 1H NMR experiment. Optimal parameters may vary depending on the specific instrument.

• Spectrometer Frequency: 400 MHz or higher for better resolution.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments) is typically sufficient.[4]

• Acquisition Time (AQ): Approximately 3-4 seconds.[5][6]

• Relaxation Delay (D1): 1-2 seconds. For quantitative measurements, a longer delay of at least 5 times the longest T1 relaxation time is recommended.

• Pulse Width: A 30° or 45° pulse is recommended to ensure good signal intensity without causing saturation.[5]

• Number of Scans (NS): 8 to 16 scans are generally adequate for a sample of this concentration. More scans may be needed for very dilute samples.

• Spectral Width (SW): A spectral width of approximately 12-16 ppm is usually sufficient to cover the entire proton chemical shift range for this type of molecule.

• Receiver Gain (RG): The receiver gain should be optimized automatically by the spectrometer software to ensure the best signal-to-noise ratio without ADC overflow.[4]

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum manually or automatically.

• Calibrate the spectrum by setting the TMS signal to 0 ppm.

• Integrate the signals to determine the relative number of protons for each peak.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons in the molecule.

Molecular Structure and Proton Assignments

The following diagram illustrates the structure of 3,3-Dimethyl-2-hexanone with the different proton environments labeled according to the assignments in the data table.

Caption: Structure of 3,3-Dimethyl-2-hexanone with proton assignments.

References

• 1. Visualizer loader [nmrdb.org]
• 2. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. hmdb.ca [hmdb.ca]
• 4. youtube.com [youtube.com]
• 5. PROSPRE [prospre.ca]
• 6. Predict 1H proton NMR spectra [nmrdb.org]

Application Note: Infrared (IR) Spectroscopy of 3,3-Dimethyl-2-hexanone

Abstract

This document provides a detailed guide to the analysis of 3,3-Dimethyl-2-hexanone using Infrared (IR) spectroscopy. It includes an overview of the characteristic spectral features of this aliphatic ketone, a summary of expected absorption frequencies, and a comprehensive experimental protocol for acquiring high-quality IR spectra using the Attenuated Total Reflectance (ATR) Fourier Transform Infrared (FTIR) technique. This information is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Introduction

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups within a molecule. By measuring the absorption of infrared radiation by a sample, an IR spectrum is generated, which provides a unique "molecular fingerprint." 3,3-Dimethyl-2-hexanone is a saturated aliphatic ketone with the chemical formula C8H16O.[1][2][3] Its structure consists of a hexane (B92381) backbone with a carbonyl group at the second carbon and two methyl groups at the third carbon. The analysis of its IR spectrum allows for the confirmation of its key functional groups, namely the carbonyl (C=O) group and the various C-H bonds within its alkyl structure.

Spectral Characteristics of 3,3-Dimethyl-2-hexanone

The IR spectrum of 3,3-Dimethyl-2-hexanone is characterized by several key absorption bands that correspond to the vibrational modes of its functional groups. The most prominent of these is the strong absorption due to the carbonyl (C=O) bond stretching. Additionally, various C-H stretching and bending vibrations from the methyl and methylene (B1212753) groups are expected.

Data Presentation: Expected IR Absorption Bands

The following table summarizes the expected characteristic infrared absorption bands for 3,3-Dimethyl-2-hexanone. The ranges provided are based on typical values for saturated aliphatic ketones and alkanes.[4][5][6]

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
2960 - 2850	C-H Stretch	Alkane (sp³)	Strong
1715	C=O Stretch	Ketone	Strong
1470 - 1450	C-H Bend (Scissoring)	Alkane (CH₂)	Medium
1370 - 1350	C-H Bend (Rock)	Alkane (CH₃)	Medium

Experimental Protocols

The following is a detailed protocol for obtaining the IR spectrum of 3,3-Dimethyl-2-hexanone using an ATR-FTIR spectrometer. This method is ideal for liquid samples as it requires minimal sample preparation.[7][8][9]

Materials and Equipment

• FTIR Spectrometer with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal)

• 3,3-Dimethyl-2-hexanone sample (liquid)

• Pipette or dropper

• Lint-free wipes

• Solvent for cleaning (e.g., isopropanol (B130326) or acetone)

Experimental Workflow Diagram

Caption: Experimental workflow for ATR-FTIR spectroscopy.

Step-by-Step Procedure

• Instrument and Sample Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal stability.

  • Thoroughly clean the surface of the ATR crystal with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) and allow it to dry completely. This is crucial to avoid contamination from previous samples.[7]

• Background Spectrum Collection:

  • With the clean and dry ATR crystal, collect a background spectrum. This will measure the absorbance of the ambient environment (e.g., CO₂ and water vapor) and the ATR crystal itself, which will be subtracted from the sample spectrum.[7]

  • Set the spectral range, typically from 4000 to 400 cm⁻¹, and select an appropriate resolution.[7]

• Sample Application:

  • Using a clean pipette or dropper, place a small drop of 3,3-Dimethyl-2-hexanone onto the center of the ATR crystal, ensuring the crystal surface is completely covered by the liquid sample.[10]

• Sample Spectrum Acquisition:

  • Acquire the IR spectrum of the sample. To improve the signal-to-noise ratio, it is recommended to co-add multiple scans (e.g., 16 or 32 scans).[7]

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Post-Measurement Cleaning:

  • After the measurement is complete, clean the 3,3-Dimethyl-2-hexanone from the ATR crystal using a lint-free wipe and an appropriate solvent. Ensure the crystal is clean for the next user.

Data Analysis and Interpretation

The resulting IR spectrum should be analyzed for the presence of the characteristic absorption bands outlined in the data table. The strong, sharp peak around 1715 cm⁻¹ is indicative of the C=O stretch of the ketone functional group.[5] The series of strong peaks in the 2960-2850 cm⁻¹ region confirms the presence of sp³ hybridized C-H bonds in the alkyl chains. The bending vibrations in the fingerprint region (below 1500 cm⁻¹) provide a more complex pattern that is unique to the molecule's structure.[6]

Conclusion

Infrared spectroscopy is an effective and straightforward technique for the structural characterization of 3,3-Dimethyl-2-hexanone. The ATR-FTIR method, in particular, offers a rapid and reliable means of obtaining high-quality spectra of this liquid ketone with minimal sample preparation. The characteristic absorption bands of the carbonyl and alkyl C-H groups provide clear evidence for the compound's molecular structure.

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]
• 3. 3,3-dimethylhexan-2-one | 26118-38-7 [chemnet.com]
• 4. Ketone IR Spectroscopy Analysis - Berkeley Learning Hub [lms-dev.api.berkeley.edu]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. lpdlabservices.co.uk [lpdlabservices.co.uk]
• 9. jascoinc.com [jascoinc.com]
• 10. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]

Application Notes and Protocols for the Detection of 3,3-Dimethyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-2-hexanone is a volatile organic compound (VOC) belonging to the ketone family. Its detection and quantification are crucial in various fields, including environmental monitoring, food and fragrance analysis, and potentially in biomedical research as a volatile biomarker. This document provides detailed application notes and a general protocol for the analytical detection of 3,3-Dimethyl-2-hexanone, primarily utilizing Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS), a highly sensitive and specific technique for the analysis of volatile compounds.

Analytical Methodologies

The primary recommended technique for the analysis of 3,3-Dimethyl-2-hexanone is Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) . This method is ideal for the separation of volatile compounds from a sample matrix, followed by their identification and quantification.

Key Advantages of HS-GC-MS:

• High Sensitivity and Specificity: The mass spectrometer allows for the selective detection of the target analyte, even in complex matrices.

• Minimal Sample Preparation: Headspace analysis reduces the need for extensive sample cleanup, minimizing potential analyte loss and contamination.

• Automation: Modern autosamplers allow for high-throughput analysis.

Data Presentation

Quantitative data for the analysis of 3,3-Dimethyl-2-hexanone is not extensively published. However, based on the analysis of structurally similar ketones, the following table summarizes expected performance characteristics of a validated HS-GC-MS method.

Parameter	Expected Value	Notes
Limit of Quantification (LOQ)	~10 µg/L (in water)	Based on the analysis of 3,3-Dimethyl-2-butanone in water by an in-house HS-GC-MS method.[1] The actual LOQ will be matrix-dependent and requires experimental determination.
Linear Dynamic Range	10 - 500 µg/L	A typical range for trace-level VOC analysis. This will need to be established through calibration experiments.
Precision (%RSD)	< 15%	Expected for a validated analytical method at concentrations above the LOQ.
Recovery	85 - 115%	Expected for a validated analytical method, assessed by spiking the analyte into a representative sample matrix.

Experimental Protocols

This section provides a detailed protocol for the analysis of 3,3-Dimethyl-2-hexanone in a liquid matrix (e.g., water, biological fluids) using HS-GC-MS. This protocol is a general guideline and should be optimized and validated for the specific sample matrix and instrumentation used.

Materials and Reagents:

• 3,3-Dimethyl-2-hexanone standard (CAS: 26118-38-7)

• Methanol (B129727) or other suitable organic solvent (High Purity, GC grade)

• Deionized water (for blanks and standard preparation)

• Sodium chloride (for "salting out" effect, optional)

• 20 mL headspace vials with PTFE-faced septa

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• Headspace Autosampler

• Capillary GC column (e.g., DB-5ms, HP-5ms, or similar non-polar column)

Protocol 1: Headspace GC-MS Analysis

1. Standard Preparation:

• Prepare a stock solution of 3,3-Dimethyl-2-hexanone in methanol (e.g., 1000 mg/L).
• Perform serial dilutions of the stock solution with deionized water to prepare calibration standards in the expected concentration range (e.g., 10, 25, 50, 100, 250, 500 µg/L).

2. Sample Preparation:

• Pipette a precise volume of the liquid sample (e.g., 5 mL) into a 20 mL headspace vial.
• For aqueous samples, adding a salt (e.g., 1-2 g of NaCl) can improve the partitioning of the analyte into the headspace.
• Immediately seal the vial with a PTFE-faced septum and cap.

3. Headspace Autosampler Parameters:

• Vial Incubation Temperature: 80-90 °C
• Vial Incubation Time: 15-30 minutes
• Syringe/Loop Temperature: 90-100 °C
• Pressurization Gas: Helium or Nitrogen
• Injection Volume: 1 mL of the headspace gas

4. Gas Chromatography-Mass Spectrometry (GC-MS) Parameters:

Parameter	Value
Injector Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Oven Temperature Program	Initial: 40 °C, hold for 2 minRamp 1: 10 °C/min to 150 °CRamp 2: 25 °C/min to 250 °C, hold for 2 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40-200
Scan Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

5. Data Analysis:

• Identification: The primary identification of 3,3-Dimethyl-2-hexanone is based on its retention time and the comparison of its mass spectrum with a reference spectrum (e.g., from the NIST library). The NIST Mass Spectrometry Data Center provides a reference spectrum for 3,3-Dimethyl-2-hexanone.[2]
• Quantification: Create a calibration curve by plotting the peak area of the target ion(s) against the concentration of the prepared standards. Use this curve to determine the concentration of 3,3-Dimethyl-2-hexanone in the unknown samples.

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for the HS-GC-MS analysis of 3,3-Dimethyl-2-hexanone.

Caption: Workflow for HS-GC-MS analysis.

References

• 1. Determination of compounds: 3-Methyl-2-butanone (563-80-4), 3,3-Dimethyl-2-butanone (75-97-8), 3-Buten-2-one (78-94-4), Butyl propanoate (590-01-2), 2,3-Dihydrofuran (1191-99-7), 2,3-Dimethyloxirane (3266-23-7) - WATER analysis - Analytice [analytice.com]
• 2. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]

Applications of 3,3-Dimethyl-2-hexanone in Organic Synthesis: Application Notes and Protocols

Disclaimer: Published literature with specific, detailed experimental protocols for the direct application of 3,3-Dimethyl-2-hexanone in organic synthesis is limited. The following application notes and protocols are based on established reactions of structurally similar ketones and are provided as a predictive guide for researchers. The experimental conditions outlined below are illustrative and would require optimization for 3,3-Dimethyl-2-hexanone.

Introduction to the Reactivity of 3,3-Dimethyl-2-hexanone

3,3-Dimethyl-2-hexanone is a sterically hindered aliphatic ketone.[1][2] Its reactivity is primarily dictated by the presence of the carbonyl group and the alpha-protons on the methyl group. The quaternary carbon at the 3-position prevents enolization on that side, thus simplifying the regioselectivity of enolate-based reactions. Key reaction pathways include nucleophilic addition to the carbonyl carbon and reactions involving the enolate formed by deprotonation of the C1-methyl group.

Enolate Formation and Subsequent Alkylation

The formation of an enolate from 3,3-Dimethyl-2-hexanone provides a nucleophilic carbon at the C1 position, which can then be alkylated. Due to the steric hindrance around the carbonyl group, a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) is typically required for efficient enolate formation.

Logical Workflow for Enolate Formation and Alkylation:

Caption: Regioselective enolate formation and subsequent alkylation of 3,3-Dimethyl-2-hexanone.

Experimental Protocol: α-Alkylation (Representative)

This protocol is adapted from general procedures for the direct alkylation of ketones using LDA.[3]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Purity
Diisopropylamine (B44863)	101.19	>99%
n-Butyllithium	64.06	1.6 M in hexanes
3,3-Dimethyl-2-hexanone	128.21	>98%
Alkyl Halide (e.g., Iodomethane)	141.94	>99%
Anhydrous Tetrahydrofuran (THF)	72.11	>99.9%
Saturated aq. NH₄Cl	-	-
Diethyl ether	74.12	Reagent grade

| Anhydrous MgSO₄ | 120.37 | - |

Procedure:

• LDA Preparation: To a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous THF and cool to -78 °C. Add diisopropylamine (1.1 eq) followed by the slow addition of n-butyllithium (1.05 eq). Stir the solution at -78 °C for 30 minutes.

• Enolate Formation: Slowly add a solution of 3,3-Dimethyl-2-hexanone (1.0 eq) in anhydrous THF to the LDA solution at -78 °C. Stir for 1-2 hours to ensure complete enolate formation.

• Alkylation: Add the alkyl halide (1.1 eq) dropwise to the enolate solution at -78 °C. Allow the reaction to stir at this temperature for 2-4 hours, then warm to room temperature and stir for an additional 1-2 hours.

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Nucleophilic Addition to the Carbonyl Group

The reaction of 3,3-Dimethyl-2-hexanone with a Grignard reagent (R-MgX) is expected to yield a tertiary alcohol. The steric hindrance at the carbonyl carbon may necessitate longer reaction times or more reactive Grignard reagents.

Experimental Protocol: Grignard Reaction with Methylmagnesium Bromide (Representative)

This protocol is based on standard procedures for Grignard reactions with ketones.[4][5]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Purity/Concentration
3,3-Dimethyl-2-hexanone	128.21	>98%
Methylmagnesium bromide	119.23	3.0 M in diethyl ether
Anhydrous Diethyl Ether	74.12	>99.7%
Saturated aq. NH₄Cl	-	-

| Anhydrous MgSO₄ | 120.37 | - |

Procedure:

• Reaction Setup: To a flame-dried, three-necked flask under a nitrogen atmosphere, add a solution of 3,3-Dimethyl-2-hexanone (1.0 eq) in anhydrous diethyl ether. Cool the flask to 0 °C in an ice bath.

• Grignard Addition: Add methylmagnesium bromide (1.2 eq) dropwise to the stirred ketone solution at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Work-up: Cool the reaction mixture to 0 °C and slowly quench by adding saturated aqueous ammonium chloride. Extract the aqueous layer with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The resulting tertiary alcohol can be purified by distillation or column chromatography.

The Wittig reaction converts ketones into alkenes. Due to the steric hindrance of 3,3-Dimethyl-2-hexanone, a reactive, non-stabilized ylide is likely required for a successful reaction.[6][7]

Reaction Pathway for Wittig Olefination:

Caption: The Wittig reaction pathway for the conversion of 3,3-Dimethyl-2-hexanone to an alkene.

Experimental Protocol: Wittig Reaction with Methylenetriphenylphosphorane (Representative)

This protocol is adapted from general procedures for the Wittig olefination of ketones.[8][9]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Purity
Methyltriphenylphosphonium (B96628) bromide	357.23	>98%
n-Butyllithium	64.06	1.6 M in hexanes
3,3-Dimethyl-2-hexanone	128.21	>98%
Anhydrous Tetrahydrofuran (THF)	72.11	>99.9%
Saturated aq. NaHCO₃	-	-

| Hexane (B92381) | 86.18 | Reagent grade |

Procedure:

• Ylide Formation: Suspend methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF in a flame-dried flask under nitrogen. Cool the suspension to 0 °C and add n-butyllithium (1.1 eq) dropwise. The formation of the orange-red ylide will be observed. Stir the mixture at room temperature for 1-2 hours.

• Reaction with Ketone: Cool the ylide solution to 0 °C and add a solution of 3,3-Dimethyl-2-hexanone (1.0 eq) in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction with saturated aqueous sodium bicarbonate. Extract the aqueous layer with hexane (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate. The byproduct, triphenylphosphine oxide, can often be precipitated by adding a nonpolar solvent and removed by filtration. The resulting alkene can be further purified by column chromatography.

Reduction of the Carbonyl Group

The carbonyl group of 3,3-Dimethyl-2-hexanone can be reduced to a secondary alcohol using various reducing agents. The choice of reagent can influence the reaction conditions and work-up procedure.

Experimental Protocol: Reduction with Sodium Borohydride (B1222165) (Representative)

This is a standard protocol for the reduction of ketones to alcohols.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Purity
3,3-Dimethyl-2-hexanone	128.21	>98%
Sodium Borohydride (NaBH₄)	37.83	>98%
Methanol (B129727)	32.04	Reagent grade
1 M Hydrochloric Acid	-	-
Diethyl ether	74.12	Reagent grade

| Anhydrous MgSO₄ | 120.37 | - |

Procedure:

• Reaction: Dissolve 3,3-Dimethyl-2-hexanone (1.0 eq) in methanol in a round-bottom flask and cool to 0 °C in an ice bath. Add sodium borohydride (1.5 eq) portion-wise, controlling the rate of addition to manage any effervescence.

• Stirring: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Work-up: Carefully quench the reaction by the slow, dropwise addition of 1 M HCl at 0 °C until the solution is acidic. Remove the methanol under reduced pressure.

• Extraction and Purification: Extract the aqueous residue with diethyl ether (3x). Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous magnesium sulfate, and concentrate to yield the secondary alcohol. Further purification can be achieved by distillation or column chromatography.

Summary of Potential Reactions and Expected Products:

Reaction Type	Reagents	Expected Product	Potential Yield
α-Alkylation	1. LDA, THF, -78°C; 2. R-X	1-Alkyl-3,3-dimethyl-2-hexanone	Moderate to Good
Grignard Reaction	R-MgX, Et₂O	2,3,3-Trimethyl-2-hexanol (for R=Me)	Moderate
Wittig Reaction	Ph₃P=CH₂, THF	2,3,3-Trimethyl-1-hexene	Moderate
Reduction	NaBH₄, MeOH	3,3-Dimethyl-2-hexanol	Good to Excellent

Yields are estimations based on reactions with similar ketones and will require experimental optimization.

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. beyondbenign.org [beyondbenign.org]

Application Notes and Protocols for 3,3-Dimethyl-2-hexanone as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-2-hexanone is an aliphatic ketone with the molecular formula C8H16O.[1] Its structure, featuring a quaternary carbon center adjacent to the carbonyl group, presents a unique steric environment that influences its reactivity. While specific documented applications of 3,3-Dimethyl-2-hexanone as a chemical intermediate in complex syntheses or drug development are limited in publicly available literature, its chemical nature as a sterically hindered ketone allows for predictions of its utility as a building block in organic synthesis. These application notes provide an overview of its properties, expected reactivity, and generalized protocols for its use.

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of 3,3-Dimethyl-2-hexanone is provided below. This data is essential for planning reactions, purification procedures, and for the characterization of reaction products.

Property	Value	Reference
Molecular Formula	C8H16O	[1]
Molecular Weight	128.21 g/mol	[1]
CAS Number	26118-38-7	[1]
IUPAC Name	3,3-dimethylhexan-2-one	[1]
Boiling Point	162.67°C (estimate)	[2]
Melting Point	-32.24°C (estimate)	[2]
Density	0.8203 g/cm³ (estimate)	[2]

Application Notes

Use as a Sterically Hindered Ketone Building Block

The primary utility of 3,3-Dimethyl-2-hexanone in organic synthesis stems from its identity as a sterically hindered ketone. The presence of two methyl groups on the alpha-carbon (C3) significantly influences the accessibility of the carbonyl group and the acidity of the alpha-protons on the methyl group (C1). This steric hindrance can be exploited to achieve selectivity in certain reactions. For instance, in nucleophilic additions, the trajectory of the incoming nucleophile is restricted, which can lead to higher diastereoselectivity in reactions with chiral substrates.

Enolate Formation and Subsequent Reactions

Like other ketones, 3,3-Dimethyl-2-hexanone can be deprotonated at the less substituted alpha-carbon (C1) to form an enolate. However, due to the steric hindrance at the C3 position, the formation of the kinetic enolate at the C1 methyl group is highly favored. This regioselectivity is a valuable attribute for subsequent alkylation, aldol (B89426), or acylation reactions, as it avoids the formation of constitutional isomers. The resulting enolate can serve as a potent nucleophile for the formation of new carbon-carbon bonds.

Precursor for Chiral Alcohols

Reduction of the carbonyl group in 3,3-Dimethyl-2-hexanone yields 3,3-dimethyl-2-hexanol. The use of chiral reducing agents can potentially afford enantiomerically enriched secondary alcohols. These chiral alcohols are valuable intermediates in the synthesis of natural products and pharmaceuticals.

Potential in Drug Discovery

While no specific drugs are currently synthesized from 3,3-Dimethyl-2-hexanone, its structural motif could be incorporated into novel pharmacophores. The gem-dimethyl group can impart desirable pharmacokinetic properties, such as increased metabolic stability, by blocking a potential site of oxidation. As a versatile intermediate, it could be used to synthesize a variety of scaffolds for screening in drug discovery programs.

Experimental Protocols

The following are generalized experimental protocols for key transformations involving 3,3-Dimethyl-2-hexanone. These are based on standard procedures for ketones and should be optimized for specific substrates and scales.

Protocol 1: Reduction to 3,3-Dimethyl-2-hexanol

This protocol describes the reduction of the ketone to the corresponding secondary alcohol using a common reducing agent.

Materials:

• 3,3-Dimethyl-2-hexanone

• Sodium borohydride (B1222165) (NaBH4)

• Methanol (B129727) (MeOH)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 3,3-Dimethyl-2-hexanone (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3,3-dimethyl-2-hexanol.

• Purify the product by flash column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Enolate Formation and Alkylation

This protocol details the formation of the lithium enolate of 3,3-Dimethyl-2-hexanone and its subsequent reaction with an alkyl halide.

Materials:

• 3,3-Dimethyl-2-hexanone

• Lithium diisopropylamide (LDA) solution in THF

• Anhydrous tetrahydrofuran (B95107) (THF)

• Alkyl halide (e.g., methyl iodide, benzyl (B1604629) bromide)

• Saturated aqueous ammonium chloride (NH4Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

• Schlenk flask or oven-dried glassware

• Syringes

• Magnetic stirrer

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous THF and cool to -78 °C using a dry ice/acetone bath.

• Add 3,3-Dimethyl-2-hexanone (1.0 eq) to the cooled THF.

• Slowly add LDA solution (1.05 eq) dropwise via syringe to the stirred solution.

• Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the alkyl halide (1.1 eq) dropwise to the enolate solution.

• Continue stirring at -78 °C for 2-4 hours, monitoring the reaction by TLC.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the resulting alpha-alkylated ketone by flash column chromatography.

Protocol 3: Aldol-Type Reaction with an Aldehyde

This protocol outlines a directed aldol-type reaction following the formation of the lithium enolate.

Materials:

• 3,3-Dimethyl-2-hexanone

• Lithium diisopropylamide (LDA) solution in THF

• Anhydrous tetrahydrofuran (THF)

• Aldehyde (e.g., benzaldehyde)

• Saturated aqueous ammonium chloride (NH4Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

• Schlenk flask or oven-dried glassware

• Syringes

• Magnetic stirrer

Procedure:

• Generate the lithium enolate of 3,3-Dimethyl-2-hexanone at -78 °C as described in Protocol 2 (steps 1-4).

• To the cold enolate solution, add a solution of the aldehyde (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction mixture at -78 °C for 2-3 hours.

• Monitor the formation of the β-hydroxy ketone product by TLC.

• Quench the reaction at -78 °C with saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature and extract with diethyl ether (3 x volumes).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate in vacuo.

• Purify the aldol adduct by flash column chromatography.

Visualizations

The following diagrams illustrate the generalized reaction pathways and a typical experimental workflow for the use of 3,3-Dimethyl-2-hexanone as a chemical intermediate.

Caption: General reaction pathways of 3,3-Dimethyl-2-hexanone.

Caption: A typical experimental workflow for enolate-based reactions.

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3,3-Dimethyl-2-hexanone as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-2-hexanone is a saturated ketone that can serve as a valuable reference standard in various analytical applications, particularly in chromatography.[1] Its stability and distinct mass spectral fragmentation pattern make it a suitable candidate for use as an internal standard or as a component in calibration mixtures for the quantitative analysis of other volatile to semi-volatile organic compounds. These application notes provide an overview of its properties and detailed, representative protocols for its use in Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Physicochemical Properties

A thorough understanding of the physicochemical properties of a reference standard is crucial for its proper handling, storage, and application in analytical methods.

Property	Value	Reference
Molecular Formula	C₈H₁₆O	[1][2]
Molecular Weight	128.21 g/mol	[1][2]
CAS Number	26118-38-7	[1][2]
IUPAC Name	3,3-dimethylhexan-2-one	[1]
Appearance	Colorless liquid (presumed)	General knowledge
Boiling Point	Not specified
Solubility	Soluble in organic solvents such as methanol (B129727), ethanol, and acetonitrile (B52724).	General knowledge

Application as a Reference Standard

As a reference standard, 3,3-Dimethyl-2-hexanone can be utilized in two primary ways:

• Internal Standard (IS): In this role, a known amount of 3,3-Dimethyl-2-hexanone is added to all samples, calibration standards, and quality control samples. It helps to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the precision and accuracy of the quantitative analysis. The ideal internal standard is chemically similar to the analyte but does not interfere with its detection.

• Calibration Standard (External Standard): A series of solutions with known concentrations of 3,3-Dimethyl-2-hexanone are prepared and analyzed to generate a calibration curve. This curve plots the instrument response against the concentration of the standard. The concentration of the analyte in an unknown sample can then be determined by comparing its response to the calibration curve.

Experimental Protocols

The following are detailed, albeit representative, protocols for the use of 3,3-Dimethyl-2-hexanone as a reference standard in GC-MS and HPLC analysis.

Protocol 1: Quantitative Analysis of a Volatile Analyte using GC-MS with 3,3-Dimethyl-2-hexanone as an Internal Standard

This protocol describes the quantification of a hypothetical volatile analyte in a simple matrix.

1. Materials and Reagents:

• 3,3-Dimethyl-2-hexanone (Reference Standard Grade)

• Analyte of interest

• Methanol (GC grade or higher)

• Volumetric flasks (Class A)

• Micropipettes

• GC vials with septa

2. Preparation of Standard Solutions:

• Internal Standard (IS) Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 3,3-Dimethyl-2-hexanone.

  • Dissolve in methanol in a 10 mL volumetric flask and bring to volume.

• Analyte Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of the analyte.

  • Dissolve in methanol in a 10 mL volumetric flask and bring to volume.

• Working Internal Standard Solution (50 µg/mL):

  • Dilute the IS Stock Solution 1:20 with methanol.

• Calibration Standards:

  • Prepare a series of calibration standards by adding appropriate volumes of the Analyte Stock Solution to volumetric flasks.

  • Add a constant volume of the Working Internal Standard Solution to each calibration standard.

  • Bring to final volume with methanol.

Calibration Level	Analyte Concentration (µg/mL)	IS Concentration (µg/mL)
1	1	5
2	5	5
3	10	5
4	25	5
5	50	5
6	100	5

3. Sample Preparation:

• Accurately measure a known quantity of the sample.

• Extract the analyte using a suitable method (e.g., liquid-liquid extraction, solid-phase extraction).

• Reconstitute the dried extract in a known volume of methanol.

• Add a constant volume of the Working Internal Standard Solution.

• Vortex to mix and transfer to a GC vial.

4. GC-MS Instrumental Parameters (Hypothetical):

Parameter	Setting
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250 °C
Injection Volume	1 µL (Splitless)
Oven Program	50 °C for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium at 1.0 mL/min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

5. Data Analysis:

• Identify the retention times for the analyte and the internal standard.

• For each calibration standard and sample, determine the peak area of the analyte and the internal standard.

• Calculate the response factor (RF) for each calibration standard: RF = (Areaanalyte / Concanalyte) / (AreaIS / ConcIS)

• Plot the response factor against the concentration of the analyte to generate a calibration curve.

• Determine the concentration of the analyte in the sample using the calculated response factor from the sample and the calibration curve.

Caption: Workflow for quantitative analysis using an internal standard.

Protocol 2: Purity Assessment or Identification using HPLC with 3,3-Dimethyl-2-hexanone as a Reference Standard

This protocol outlines a general approach for using 3,3-Dimethyl-2-hexanone as an external standard for the identification and purity assessment of a sample.

1. Materials and Reagents:

• 3,3-Dimethyl-2-hexanone (Reference Standard Grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Volumetric flasks (Class A)

• Micropipettes

• HPLC vials with septa

2. Preparation of Standard Solution:

• Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 3,3-Dimethyl-2-hexanone.

  • Dissolve in a 1:1 mixture of acetonitrile and water in a 10 mL volumetric flask and bring to volume.

• Working Standard Solution (100 µg/mL):

  • Dilute the Stock Solution 1:10 with the mobile phase.

3. Sample Preparation:

• Dissolve a known amount of the sample in the mobile phase to achieve a concentration expected to be within the linear range of the detector.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Instrumental Parameters (Hypothetical):

Parameter	Setting
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic: 60% Acetonitrile, 40% Water
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at 210 nm

5. Data Analysis:

• Inject the Working Standard Solution and the sample solution.

• Compare the retention time of the peak in the sample chromatogram to that of the 3,3-Dimethyl-2-hexanone standard for identification.

• For purity assessment, calculate the area percentage of the main peak in the sample chromatogram relative to the total area of all peaks.

• For quantification, a calibration curve would be generated as described in the GC-MS protocol by preparing a series of standards of varying concentrations.

Caption: Workflow for quantitative analysis using an external standard.

Conclusion

3,3-Dimethyl-2-hexanone possesses the necessary characteristics to be a reliable reference standard for chromatographic analyses. While specific, validated methods detailing its use are not widely published, the general principles of using internal and external standards can be readily applied. The provided protocols offer a solid foundation for researchers and scientists to develop and validate their own analytical methods for the quantification of volatile and semi-volatile organic compounds, contributing to robust and reproducible scientific outcomes. Method validation parameters such as linearity, accuracy, precision, and limits of detection and quantification should be thoroughly established for any newly developed method.

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hexanone, 3,3-dimethyl- [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,3-Dimethyl-2-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 3,3-dimethyl-2-hexanone. The content is tailored for researchers, scientists, and professionals in drug development.

Section 1: Synthesis via Pinacol (B44631) Rearrangement of 3,4-Dimethylhexane-3,4-diol

The pinacol rearrangement is a classic method for preparing ketones from 1,2-diols. In this proposed synthesis, 3,4-dimethylhexane-3,4-diol is treated with acid to induce a rearrangement to form 3,3-dimethyl-2-hexanone.

Experimental Protocol

Reaction Scheme: (Image of the pinacol rearrangement of 3,4-dimethylhexane-3,4-diol to 3,3-dimethyl-2-hexanone)

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
3,4-Dimethylhexane-3,4-diol	146.23	14.6 g	0.10	Starting material
Sulfuric Acid (conc.)	98.08	5 mL	~0.09	Catalyst
Diethyl Ether	74.12	100 mL	-	Solvent for extraction
Saturated Sodium Bicarbonate	84.01	50 mL	-	For neutralization
Anhydrous Magnesium Sulfate	120.37	5 g	-	Drying agent

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 14.6 g (0.10 mol) of 3,4-dimethylhexane-3,4-diol and 100 mL of water.

• Slowly and with caution, add 5 mL of concentrated sulfuric acid to the mixture while stirring.

• Heat the mixture to reflux for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash with 50 mL of saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by fractional distillation to yield 3,3-dimethyl-2-hexanone.

Troubleshooting and FAQs

Q1: My yield of 3,3-dimethyl-2-hexanone is very low. What are the possible reasons?

A1: Low yields in the pinacol rearrangement can be attributed to several factors:

• Incomplete Reaction: The reaction may not have gone to completion. Ensure that the reflux time is adequate. Monitor the reaction using TLC or GC-MS to confirm the disappearance of the starting diol.

• Formation of By-products: The primary cause of low yield is often the formation of undesired by-products through competing reaction pathways. The major by-product is typically an isomeric ketone resulting from a different carbocation migration.[1][2][3]

• Suboptimal Reaction Conditions: The concentration of the acid and the reaction temperature can influence the product distribution. A lower temperature might favor the desired product, but the reaction rate will be slower.

Q2: I see a significant peak in my GC-MS analysis that is not my starting material or the desired product. What could it be?

A2: The most likely by-product is 4,4-dimethyl-3-hexanone . This isomer is formed due to the migration of an ethyl group instead of a methyl group during the rearrangement. The stability of the intermediate carbocation plays a crucial role in determining the major product.[1][2] The migratory aptitude of different alkyl groups can influence the product ratio. Generally, the group that can better stabilize the positive charge will migrate.

DOT Diagram: Pinacol Rearrangement and By-product Formation

Caption: Pinacol rearrangement pathway for 3,3-dimethyl-2-hexanone and the formation of an isomeric by-product.

Q3: How can I minimize the formation of the isomeric by-product, 4,4-dimethyl-3-hexanone?

A3: Altering the reaction conditions can influence the migratory aptitude of the alkyl groups and potentially favor the formation of the desired product.[2]

• Choice of Acid: Using a milder acid catalyst, such as phosphoric acid or oxalic acid, might provide better selectivity.[4]

• Temperature Control: Running the reaction at a lower temperature could favor the thermodynamically more stable product, although this may require longer reaction times.

Q4: The final product has a slight yellow color. What is the cause and how can I remove it?

A4: A yellow tint in the purified product could be due to trace impurities or degradation products. Redistillation of the product can often remove the color.[4]

Section 2: Synthesis via Grignard Reaction with Propanoyl Chloride

This route involves the reaction of a Grignard reagent, such as t-butylmagnesium chloride, with propanoyl chloride. This method is a straightforward way to form a new carbon-carbon bond and introduce the ketone functionality.

Experimental Protocol

Reaction Scheme: (Image of the Grignard reaction of t-butylmagnesium chloride with propanoyl chloride)

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Magnesium Turnings	24.31	2.67 g	0.11
t-Butyl Chloride	92.57	9.26 g	0.10
Anhydrous Diethyl Ether	74.12	100 mL	-	Solvent
Propanoyl Chloride	92.52	9.25 g	0.10
Saturated Ammonium (B1175870) Chloride	53.49	50 mL	-	For quenching

Procedure:

• Set up a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place 2.67 g (0.11 mol) of magnesium turnings in the flask.

• In the dropping funnel, dissolve 9.26 g (0.10 mol) of t-butyl chloride in 20 mL of anhydrous diethyl ether.

• Add a small portion of the t-butyl chloride solution to the magnesium turnings to initiate the reaction. If the reaction does not start, a small crystal of iodine can be added.

• Once the reaction begins, add the remaining t-butyl chloride solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard reagent solution in an ice bath.

• Dissolve 9.25 g (0.10 mol) of propanoyl chloride in 30 mL of anhydrous diethyl ether and add it to the dropping funnel.

• Add the propanoyl chloride solution dropwise to the stirred Grignard reagent, keeping the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1 hour.

• Quench the reaction by slowly adding 50 mL of saturated ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and remove the solvent by distillation. Purify the crude product by fractional distillation.

Troubleshooting and FAQs

Q1: The Grignard reaction is not initiating. What should I do?

A1: The initiation of a Grignard reaction can be challenging. Here are a few troubleshooting steps:

• Ensure Anhydrous Conditions: Grignard reagents are highly reactive with water. All glassware must be thoroughly dried, and anhydrous solvents must be used.[5]

• Activate the Magnesium: The surface of the magnesium turnings may be coated with magnesium oxide, which prevents the reaction. You can activate the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.[5]

• Mechanical Agitation: Gently crushing the magnesium turnings with a glass rod can expose a fresh surface and help initiate the reaction.

Q2: My final product is contaminated with a significant amount of a tertiary alcohol. How did this happen and how can I avoid it?

A2: The formation of a tertiary alcohol, in this case, 2,2,3-trimethyl-3-hexanol , is a common by-product in the reaction of a Grignard reagent with an acyl chloride. This occurs when a second equivalent of the Grignard reagent reacts with the ketone product.

To minimize this by-product:

• Low Temperature: Perform the addition of the acyl chloride at a low temperature (e.g., -78 °C) to reduce the rate of the second addition.

• Slow Addition: Add the acyl chloride solution very slowly to the Grignard reagent to avoid a localized high concentration of the acyl chloride.

• Inverse Addition: Add the Grignard reagent to the acyl chloride solution at a low temperature. This maintains a low concentration of the Grignard reagent, disfavoring the second addition.

DOT Diagram: Grignard Reaction Troubleshooting Workflow

Caption: A troubleshooting workflow for common issues encountered during the Grignard synthesis of 3,3-dimethyl-2-hexanone.

Q3: Besides the tertiary alcohol, what other by-products might I expect?

A3: Other potential by-products include:

• Unreacted Starting Materials: If the reaction is incomplete, you will have unreacted t-butyl chloride and propanoyl chloride.

• Wurtz Coupling Product: A small amount of 2,2,3,3-tetramethylbutane (B1293380) may form from the coupling of two t-butyl groups from the Grignard reagent.

• Products from Reaction with Solvent: If the reaction temperature is too high, the Grignard reagent can react with the diethyl ether solvent.

Q4: How can I effectively purify the 3,3-dimethyl-2-hexanone from the tertiary alcohol by-product?

A4: Fractional distillation is the most common method for separating the ketone from the higher-boiling tertiary alcohol. The difference in their boiling points should be sufficient for a clean separation. Alternatively, column chromatography can be used for smaller-scale purifications.

References

• 1. Pinacol rearrangement - Wikipedia [en.wikipedia.org]
• 2. chemistnotes.com [chemistnotes.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of 3,3-Dimethyl-2-hexanone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 3,3-Dimethyl-2-hexanone.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 3,3-Dimethyl-2-hexanone.

Issue 1: Poor separation of 3,3-Dimethyl-2-hexanone from impurities during fractional distillation.

• Question: My fractional distillation is not effectively separating the 3,3-Dimethyl-2-hexanone from impurities, as confirmed by GC-MS analysis. What are the possible causes and solutions?

• Answer: Poor separation during fractional distillation can stem from several factors. Here's a systematic approach to troubleshoot this issue:

  • Check the Efficiency of the Fractionating Column: The column might not have enough theoretical plates for the separation.

    • Solution: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge). Ensure the column is well-insulated to maintain a proper temperature gradient.[1][2]

  • Optimize the Distillation Rate: A distillation rate that is too fast will not allow for proper equilibrium between the liquid and vapor phases within the column, leading to poor separation.

    • Solution: Reduce the heating rate to ensure a slow and steady collection of the distillate, typically 1-2 drops per second.[1]

  • Ensure a Proper Temperature Gradient: An unstable or non-uniform temperature gradient along the column will hinder effective separation.

    • Solution: Insulate the distillation column with glass wool or aluminum foil to minimize heat loss and ensure a consistent gradient.[2]

  • Check for Column Flooding: Flooding occurs when excess vapor causes liquid to be carried up the column, preventing proper separation.

    • Solution: Reduce the heating rate to allow the excess liquid to drain back into the distilling flask.[2]

Issue 2: The purified 3,3-Dimethyl-2-hexanone is contaminated with a persistent impurity of a similar boiling point.

• Question: Even after careful fractional distillation, a persistent impurity with a boiling point close to that of 3,3-Dimethyl-2-hexanone remains. How can I remove this?

• Answer: When fractional distillation is insufficient, other purification techniques can be employed:

  • Preparative Gas Chromatography (pGC): This is a highly effective method for separating compounds with very close boiling points. The mixture is vaporized and passed through a column, and the individual components are collected as they elute.[3][4]

  • Column Chromatography: If the impurity has a different polarity from 3,3-Dimethyl-2-hexanone, column chromatography can be an effective separation method.

    • Protocol: A silica (B1680970) gel column can be used with a non-polar eluent. The less polar compound will elute first. The polarity of the solvent system can be gradually increased to elute the more polar compound.[5][6]

  • Chemical Treatment: If the impurity is a reactive species, such as an aldehyde, it can be chemically removed.

    • Bisulfite Extraction: Aldehydes and some reactive ketones can be removed by forming a water-soluble bisulfite adduct. The mixture is treated with a saturated sodium bisulfite solution, and the adduct is removed through liquid-liquid extraction.[7][8][9]

Issue 3: The yield of purified 3,3-Dimethyl-2-hexanone is lower than expected.

• Question: After purification, my final yield of 3,3-Dimethyl-2-hexanone is significantly lower than anticipated. What could be the reasons?

• Answer: Low yield can be attributed to several factors throughout the purification process:

  • Mechanical Losses: Transferring the product between flasks and during the purification process can lead to significant losses.

    • Solution: Minimize the number of transfers and ensure all equipment is properly rinsed with a suitable solvent to recover any residual product.

  • Improper Distillation Technique: Distilling to dryness can lead to product loss and is a safety hazard.

    • Solution: Always leave a small amount of residue in the distillation flask.

  • Decomposition: The compound may be decomposing at its boiling point.

    • Solution: Consider vacuum distillation to lower the boiling point and prevent thermal decomposition.

  • Inefficient Fraction Collection: Collecting fractions that are too broad can lead to the inclusion of impurities and subsequent loss of product during re-purification.

    • Solution: Collect narrower fractions and analyze each by GC-MS or TLC to identify the pure product fractions before combining them.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 3,3-Dimethyl-2-hexanone synthesized via a Grignard reaction?

A1: Common impurities from a Grignard synthesis of a ketone can include:

• Unreacted starting materials: Such as the corresponding aldehyde or nitrile.

• Tertiary alcohol: Formed from the reaction of the Grignard reagent with the ketone product.[10][11]

• Byproducts: From the coupling of the Grignard reagent.

• Residual solvents: From the reaction and workup steps.

Q2: What is the recommended method for assessing the purity of 3,3-Dimethyl-2-hexanone?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for assessing the purity of volatile compounds like 3,3-Dimethyl-2-hexanone.[12][13] It provides both quantitative information on the purity and qualitative identification of any impurities based on their mass spectra. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structure and assess purity.[14][15][16]

Q3: Can 3,3-Dimethyl-2-hexanone be purified by recrystallization?

A3: As 3,3-Dimethyl-2-hexanone is a liquid at room temperature, purification by recrystallization is not a suitable method.

Q4: What are the key physical properties of 3,3-Dimethyl-2-hexanone relevant to its purification?

A4: The key physical properties are summarized in the table below.

Property	Value
Molecular Formula	C8H16O
Molecular Weight	128.21 g/mol [17]
Boiling Point	Approximately 158-160 °C at atmospheric pressure
IUPAC Name	3,3-dimethylhexan-2-one[17]

Experimental Protocols

Protocol 1: Purification of 3,3-Dimethyl-2-hexanone by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a thermometer. Ensure all glassware is dry.

• Charging the Flask: Add the crude 3,3-Dimethyl-2-hexanone to the round-bottom flask along with a few boiling chips. Do not fill the flask more than two-thirds full.

• Heating: Begin heating the flask gently using a heating mantle.

• Distillation: As the mixture boils, the vapor will rise through the fractionating column. A temperature gradient will be established in the column.[18]

• Fraction Collection: The vapor of the lower-boiling point components will reach the top of the column first, condense, and be collected in the receiving flask. Monitor the temperature at the thermometer. Collect the fraction that distills at a constant temperature corresponding to the boiling point of 3,3-Dimethyl-2-hexanone.

• Analysis: Analyze the collected fractions by GC-MS to determine their purity. Combine the pure fractions.

Protocol 2: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the purified 3,3-Dimethyl-2-hexanone in a volatile solvent such as dichloromethane (B109758) or diethyl ether.

• Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC-MS instrument.

• Gas Chromatography: The sample is vaporized and carried by an inert gas through a capillary column. The components of the sample are separated based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometry: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of the fragments is measured, providing a unique mass spectrum for each component.

• Data Analysis: The purity of the 3,3-Dimethyl-2-hexanone is determined by integrating the area of its peak in the chromatogram and comparing it to the total area of all peaks. The mass spectrum of the main peak should be compared to a reference spectrum to confirm its identity. Impurities can be identified by their mass spectra.

Visualizations

Caption: Purification workflow for 3,3-Dimethyl-2-hexanone.

Caption: Troubleshooting poor separation in fractional distillation.

References

• 1. Purification [chem.rochester.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The Analytical Scientist | Redux: Preparative GC [theanalyticalscientist.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Video: Purification of a Total Lipid Extract with Column Chromatography [jove.com]
• 7. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 11. Grignard Reaction [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]
• 13. Determination of ketone bodies in blood by headspace gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ketones | OpenOChem Learn [learn.openochem.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 17. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Fractional distillation - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of 3,3-Dimethyl-2-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 3,3-Dimethyl-2-hexanone synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 3,3-Dimethyl-2-hexanone?

A1: The most common laboratory-scale methods for the synthesis of 3,3-Dimethyl-2-hexanone include:

• Grignard Reaction: This involves the reaction of a Grignard reagent with an appropriate acyl chloride or anhydride. A plausible route is the reaction of tert-butylmagnesium chloride with propionyl chloride.

• Oxidation of 3,3-Dimethyl-2-hexanol: This two-step process involves the synthesis of the precursor alcohol, 3,3-Dimethyl-2-hexanol, followed by its oxidation to the desired ketone. The alcohol can be prepared via a Grignard reaction between ethylmagnesium bromide and 3,3-dimethylbutanal.[1]

• Friedel-Crafts Acylation: While less direct for this aliphatic ketone, analogous reactions using an appropriate acyl chloride and a suitable alkyl-substituted aromatic that can be subsequently cleaved are a theoretical possibility, though not commonly employed for this specific target.

Q2: I am observing significant amounts of side products in my Grignard reaction. What are the likely culprits?

A2: Common side products in Grignard reactions for ketone synthesis include tertiary alcohols from the reaction of the Grignard reagent with the product ketone, Wurtz coupling products (e.g., octane (B31449) from butylmagnesium bromide), and unreacted starting materials. The formation of tertiary alcohol is particularly common if the Grignard reagent is added too quickly or if the reaction temperature is not adequately controlled.

Q3: My oxidation of 3,3-Dimethyl-2-hexanol is sluggish and gives a low yield. What can I do to improve it?

A3: Low yields in the oxidation of secondary alcohols can be due to several factors. Ensure your starting alcohol is pure and free of solvents. The choice of oxidizing agent is critical; for secondary alcohols, common reagents include pyridinium (B92312) chlorochromate (PCC), Swern oxidation, and Jones reagent.[2] Ensure the stoichiometry of the oxidizing agent is correct and that the reaction is run at the optimal temperature. Over-oxidation is less of a concern with secondary alcohols compared to primary alcohols, but incomplete reaction is a common issue.

Q4: How can I effectively purify 3,3-Dimethyl-2-hexanone from my crude reaction mixture?

A4: Purification of 3,3-Dimethyl-2-hexanone can be achieved through several methods. Distillation is often effective if the boiling points of the ketone and impurities are sufficiently different. Column chromatography on silica (B1680970) gel is another common method for high purity. For removing unreacted aldehydes, a bisulfite extraction can be a useful purification technique.[3][4][5][6][7]

Troubleshooting Guides

Grignard Reaction Route

Issue 1: Low or no yield of 3,3-Dimethyl-2-hexanone

Potential Cause	Troubleshooting Step
Wet glassware or solvent	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents.
Inactive Magnesium	Use fresh magnesium turnings. Activate the magnesium with a small crystal of iodine or 1,2-dibromoethane.
Impure alkyl or acyl halide	Use freshly distilled reagents.
Reaction with atmospheric CO₂ or O₂	Maintain a positive pressure of an inert gas (e.g., nitrogen or argon) throughout the reaction.
Formation of tertiary alcohol	Add the Grignard reagent slowly to the acyl chloride solution at a low temperature (e.g., -78 °C) to prevent reaction with the newly formed ketone.

Workflow for Troubleshooting Low Yield in Grignard Synthesis

Caption: A stepwise workflow for troubleshooting low yields in Grignard synthesis.

Oxidation of 3,3-Dimethyl-2-hexanol Route

Issue 1: Incomplete oxidation of the alcohol

Potential Cause	Troubleshooting Step
Insufficient oxidizing agent	Ensure the correct stoichiometry of the oxidizing agent is used. A slight excess may be necessary.
Decomposition of oxidizing agent	Use fresh, high-quality oxidizing agents.
Sub-optimal reaction temperature	Optimize the reaction temperature. Some oxidations require heating, while others need to be cooled.
Steric hindrance	The tertiary butyl-like group adjacent to the alcohol may slow down the reaction. Increase the reaction time or consider a more potent oxidizing agent.

Logical Flow for Optimizing Alcohol Oxidation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 5. researchgate.net [researchgate.net]
• 6. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]

Technical Support Center: GC-MS Analysis of 3,3-Dimethyl-2-hexanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of 3,3-Dimethyl-2-hexanone.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the expected major fragment ions for 3,3-Dimethyl-2-hexanone in EI-MS?

When subjected to Electron Ionization (EI), 3,3-Dimethyl-2-hexanone primarily undergoes alpha-cleavage. The molecular ion may be weak or absent. The most prominent fragmentation patterns are:

• Alpha-cleavage on either side of the carbonyl group.

• A McLafferty rearrangement is not possible for this molecule due to the lack of a hydrogen atom on the gamma-carbon.

The resulting characteristic ions are summarized in the table below.

Data Table 1: Key Mass Fragments for 3,3-Dimethyl-2-hexanone

m/z (mass-to-charge)	Ion Structure	Fragmentation Pathway	Relative Abundance
128	[C8H16O]+•	Molecular Ion	Low to absent
85	[C6H13]+	Alpha-cleavage: Loss of acetyl radical (•COCH3)	High
57	[C4H9]+	Cleavage at the quaternary carbon	High

| 43 | [CH3CO]+ | Alpha-cleavage: Loss of the C5H11• radical.[1][2] | Base Peak[1] |

Q2: My chromatographic peak for 3,3-Dimethyl-2-hexanone is tailing. What are the common causes?

Peak tailing is often indicative of active sites within the GC system that interact undesirably with the analyte.[3] Common causes include:

• Active Sites in the Inlet Liner: The glass liner in the injection port can accumulate non-volatile residues or have exposed silanol (B1196071) groups that interact with the ketone.

• Column Contamination: The first few meters of the analytical column can become contaminated with matrix components from repeated injections.[3]

• System Leaks: Small leaks in the system can affect carrier gas flow dynamics and lead to poor peak shape.[4]

Troubleshooting Steps:

• Replace the inlet liner with a new, deactivated liner.

• Trim 0.5-1 meter from the inlet side of the GC column.[3]

• Perform a leak check on the system, particularly around the injector septa and column fittings.

Q3: I am not seeing any peak for my analyte. What should I check first?

The absence of a peak can be caused by issues ranging from the sample itself to instrument hardware.[4] Follow this logical troubleshooting workflow:

Caption: Logical workflow for troubleshooting the absence of an analyte peak.

Q4: My baseline is very high and noisy. What could be the issue?

A high and noisy baseline often points to contamination or excessive column bleed.[5][6]

• Column Bleed: The stationary phase of the column naturally degrades at high temperatures, releasing siloxane compounds (common ions: m/z 73, 147, 207, 281).[7][8] This is exacerbated by oxygen in the carrier gas (from a leak) or operating above the column's maximum temperature limit.[3][9]

• Contaminated Carrier Gas: Impurities like moisture or hydrocarbons in the carrier gas can elevate the baseline.[9] Ensure high-purity gas and functioning gas traps.

• Contamination in the Injector or System: Previous samples or dirty components can continuously release contaminants.[5] Cleaning the injector port can help resolve this.

Section 2: Troubleshooting Guides

Guide 1: Chromatographic Issues (Peak Shape & Retention)

This guide addresses common problems related to the quality of the chromatographic separation.

Problem: Poor Peak Shape (Fronting or Splitting)

• Peak Fronting: This often looks like a shark fin and is typically caused by column overload.[3]

  • Cause: The sample concentration is too high, saturating the stationary phase at the front of the column.

  • Solution: Dilute the sample. Reduce the injection volume.

• Split Peaks: This can indicate issues with sample introduction or column installation.[4]

  • Cause: Improper column cut or installation, a dirty or incompatible inlet liner, or channeling within the column bed.

  • Solution: Re-cut the column ensuring a clean, square cut. Re-install the column according to the manufacturer's guidelines for your specific GC. Replace the inlet liner.

Problem: Retention Time Drifting

• Cause: Fluctuations in carrier gas flow rate (often due to leaks), changes in the oven temperature profile, or column aging.[4]

• Solution:

  • Perform a system-wide leak check.

  • Verify that the oven temperature is accurate and reproducible.

  • If the column is old, trim the inlet or replace it. Consistent retention time shifts after many injections are a sign of column degradation.

Guide 2: Mass Spectrometer & Data Issues

This guide focuses on identifying sources of contamination that affect data quality.

Problem: Suspected Contamination Unexplained peaks in your chromatogram are often due to contamination from various sources. The mass spectrum of the unknown peak is the best tool for identification.

Caption: Decision tree for identifying the source of common GC-MS contaminants.

Data Table 2: Common GC-MS Contaminants and Their Characteristic Ions

Contaminant Type	Common Characteristic Ions (m/z)	Likely Source
Air & Water	18 (H₂O), 28 (N₂), 32 (O₂), 44 (CO₂)	System leak, poor quality carrier gas.[6][10]
Phthalates (Plasticizers)	149	Plastic labware (vials, caps, pipette tips), parafilm.[8][10]
Polysiloxanes	73, 147, 207, 281, 355	GC column bleed, injector septa, vacuum pump oil.[6][10]
Cleaning Solvents	31 (Methanol), 43, 58 (Acetone), 78 (Benzene)	Residue from cleaning instrument parts.[6]

| Pump Oil | Hydrocarbon patterns (peaks 14 amu apart), specific high m/z ions | Backstreaming from mechanical or diffusion pumps.[6][10] |

Section 3: Experimental Protocols & Data

Protocol 1: Standard Sample Preparation (Dilution Method)

This protocol is for preparing a liquid sample of 3,3-Dimethyl-2-hexanone for GC-MS analysis.

• Solvent Selection: Choose a high-purity, volatile organic solvent compatible with your GC column (e.g., hexane, ethyl acetate, dichloromethane).[11][12] Avoid using water or non-volatile solvents.[11][12]

• Stock Solution: Prepare a stock solution of 3,3-Dimethyl-2-hexanone at a concentration of 1 mg/mL in the chosen solvent.

• Working Standard: Perform a serial dilution to create a working standard at a concentration of approximately 10 µg/mL.[11] This concentration is suitable for a standard 1 µL splitless injection.

• Filtration: Ensure the final sample is free of particulates by filtering it through a 0.22 µm PTFE syringe filter or by centrifuging the sample and transferring the supernatant.[11][13]

• Vial Transfer: Transfer the final diluted sample into a 2 mL glass autosampler vial with a PTFE-lined cap.[11] Do not use plastic vials or parafilm to avoid plasticizer contamination.[11]

Caption: Standard workflow from sample preparation to GC-MS data acquisition.

Protocol 2: General GC-MS Method Parameters

These are typical starting parameters for the analysis of a semi-volatile ketone like 3,3-Dimethyl-2-hexanone. Optimization may be required.

Parameter	Typical Value
GC System
Injection Port Temp	250 °C
Injection Mode	Splitless (or Split 10:1)
Injection Volume	1 µL
Carrier Gas	Helium, Constant Flow @ 1.0 mL/min
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms, HP-5ms)
Oven Program
Initial Temperature	50 °C, hold for 2 min
Ramp Rate	10 °C/min
Final Temperature	280 °C, hold for 5 min
MS System
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	35 - 350 amu

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. youtube.com [youtube.com]
• 4. shimadzu.co.uk [shimadzu.co.uk]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. books.rsc.org [books.rsc.org]
• 10. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : GC-MS Contamination Identification and Sources [hplctips.blogspot.com]
• 11. uoguelph.ca [uoguelph.ca]
• 12. Sample preparation GC-MS [scioninstruments.com]
• 13. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]

Technical Support Center: 3,3-Dimethyl-2-hexanone Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 3,3-Dimethyl-2-hexanone. The content is tailored for researchers, scientists, and professionals in drug development, offering detailed solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3,3-Dimethyl-2-hexanone?

A1: The primary synthetic routes to 3,3-Dimethyl-2-hexanone and structurally similar ketones include the oxidation of the corresponding secondary alcohol (3,3-Dimethyl-2-hexanol) and the reaction of an organometallic reagent, such as a Grignard reagent, with a suitable nitrile or other carboxylic acid derivative.[1][2][3]

Q2: How can I purify the final 3,3-Dimethyl-2-hexanone product?

A2: Purification is typically achieved through fractional distillation.[4] Following the aqueous workup and drying of the organic layer, the crude product can be distilled to separate the 3,3-Dimethyl-2-hexanone from lower-boiling solvents and higher-boiling impurities. Column chromatography over silica (B1680970) gel can also be employed for high-purity samples.[5]

Q3: What are the expected spectroscopic signatures for 3,3-Dimethyl-2-hexanone?

A3: The key spectroscopic feature for 3,3-Dimethyl-2-hexanone is a strong carbonyl (C=O) stretch in the IR spectrum, typically around 1715 cm⁻¹. In ¹H NMR, you would expect to see signals corresponding to the propyl group, the two geminal methyl groups (as a singlet), and the acetyl methyl group. The ¹³C NMR would show a characteristic ketone signal downfield ( > 200 ppm).

Q4: Are there any significant safety precautions I should take during the synthesis?

A4: Yes. Grignard reagents are highly reactive with water and protic solvents and can be pyrophoric.[6][7] All glassware must be flame-dried, and reactions must be conducted under an inert atmosphere (e.g., nitrogen or argon).[7] Solvents like diethyl ether are extremely flammable.[6] Oxidizing agents like Jones reagent are corrosive and toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Troubleshooting Guides

Guide 1: Low or No Yield in Grignard Reaction Synthesis

Q: I am attempting to synthesize 3,3-Dimethyl-2-hexanone by reacting propylmagnesium bromide with 2,2-dimethylpropanenitrile, but I am getting a very low yield or only recovering my starting material. What could be the issue?

A: Low yields in Grignard reactions are a common issue, often stemming from the reagent's sensitivity. Here are the most likely causes and their solutions:

• Presence of Moisture: Grignard reagents are potent bases and will be quenched by any protic source, especially water.[8]

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use. Use anhydrous solvents, and conduct the reaction under a dry, inert atmosphere (nitrogen or argon).[7]

• Inactive Magnesium: The surface of magnesium turnings can oxidize, preventing the reaction with the alkyl halide.

  • Solution: Activate the magnesium before adding the bulk of the alkyl halide. This can be done by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings under an inert atmosphere to expose a fresh surface.[7]

• Impure Alkyl Halide: The alkyl halide used to prepare the Grignard reagent must be pure and dry.

  • Solution: Use a freshly opened bottle of the alkyl halide or distill it before use.

Below is a logical workflow for troubleshooting this issue.

References

• 1. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 3,4-Dimethyl-2-hexanone|Research Chemical [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of 3,3-Dimethyl-2-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,3-Dimethyl-2-hexanone. The following sections detail common impurities, purification protocols, and troubleshooting advice to address challenges encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the purification of 3,3-Dimethyl-2-hexanone.

Q1: My final product of 3,3-Dimethyl-2-hexanone shows multiple peaks on GC-MS analysis. What are the likely impurities?

A1: The impurities in your 3,3-Dimethyl-2-hexanone sample largely depend on the synthetic route used for its preparation. Common synthesis methods involve the oxidation of 3,3-dimethyl-2-hexanol (B3368857) or Grignard reactions.

Potential impurities include:

• Unreacted Starting Materials: Such as 3,3-dimethyl-2-hexanol.

• Side-products from Synthesis: These can include isomeric alcohols like 3,3-dimethyl-1-hexanol, elimination products like 3,3-dimethyl-1-hexene, or coupling products from Grignard reagents (e.g., hexane).

• Over-oxidation Products: If oxidizing 3,3-dimethyl-2-hexanol, you might have small amounts of 3,3-dimethylhexanal (B13796468) or 3,3-dimethylhexanoic acid.

• Solvents: Residual solvents from the reaction or workup are common impurities.

Q2: I am trying to purify 3,3-Dimethyl-2-hexanone by fractional distillation, but the separation is poor. What could be the problem?

A2: Poor separation during fractional distillation can be due to several factors. Refer to the table below for the boiling points of 3,3-Dimethyl-2-hexanone and its potential impurities.

Troubleshooting Steps:

• Check Boiling Point Differences: Ensure there is a sufficient difference in boiling points between 3,3-Dimethyl-2-hexanone and the impurity. For impurities with very close boiling points, a highly efficient fractionating column is required.

• Optimize Distillation Rate: A slow and steady distillation rate is crucial for good separation. Aim for a collection rate of 1-2 drops per second.

• Adequate Column Insulation: The fractionating column should be well-insulated (e.g., with glass wool or aluminum foil) to maintain the temperature gradient.

• Correct Thermometer Placement: The thermometer bulb must be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

• Sufficient Reflux: Ensure that a proper reflux ratio is maintained. This allows for multiple vaporization-condensation cycles, which are essential for separating components with close boiling points.

Q3: Can I use chemical methods to remove aldehydic or alcoholic impurities?

A3: Yes, specific chemical methods can be employed.

• For Aldehydic Impurities: A common method is to wash the crude product with a saturated solution of sodium bisulfite (NaHSO₃). Aldehydes react with bisulfite to form a solid adduct which can be filtered off. However, 3,3-Dimethyl-2-hexanone is a sterically hindered ketone and may also react, though likely at a slower rate. It is advisable to perform this purification at low temperatures and with careful monitoring to avoid loss of the desired product.

• For Alcoholic Impurities: Unreacted 3,3-dimethyl-2-hexanol can be removed by washing the organic layer with water or brine. For more stubborn cases, conversion of the alcohol to a more polar derivative followed by extraction may be necessary.

Q4: My purified 3,3-Dimethyl-2-hexanone is still wet. How can I effectively dry it?

A4: To dry 3,3-Dimethyl-2-hexanone, you can use a suitable drying agent.

• Common Drying Agents: Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄) are commonly used. Add the drying agent to the organic solution and swirl. The drying agent should be free-flowing when the solution is dry.

• Procedure: Decant or filter the dried liquid from the drying agent before the final distillation or removal of the solvent.

Data Presentation

Table 1: Boiling Points of 3,3-Dimethyl-2-hexanone and Potential Impurities

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
3,3-Dimethyl-2-hexanone	C₈H₁₆O	128.21	155-157
Hexane	C₆H₁₄	86.18	69
3,3-Dimethyl-1-hexene	C₈H₁₆	112.22	106-107
3,3-Dimethylhexane	C₈H₁₈	114.23	112
3,3-Dimethyl-2-hexanol	C₈H₁₈O	130.23	~170-175 (estimated)
3,3-Dimethylhexanal	C₈H₁₆O	128.21	~160-165 (estimated)

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is suitable for separating 3,3-Dimethyl-2-hexanone from impurities with significantly different boiling points.

Materials:

• Crude 3,3-Dimethyl-2-hexanone

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stirrer

• Clamps and stands

• Insulating material (glass wool or aluminum foil)

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

• Charging the Flask: Add the crude 3,3-Dimethyl-2-hexanone and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Insulation: Wrap the fractionating column with the insulating material.

• Heating: Begin heating the flask gently.

• Distillation: As the mixture boils, the vapor will rise through the fractionating column. Adjust the heating to maintain a slow and steady distillation rate (1-2 drops per second).

• Fraction Collection:

  • Collect the initial fraction (forerun), which will contain the lower-boiling impurities, until the temperature at the distillation head stabilizes at the boiling point of the first major component.

  • Change the receiving flask and collect the fraction that distills at a constant temperature corresponding to the boiling point of 3,3-Dimethyl-2-hexanone.

  • Stop the distillation before the flask runs dry to prevent the formation of peroxides and potential explosions.

• Analysis: Analyze the purity of the collected fractions using GC-MS or NMR.

Protocol 2: Removal of Aldehydic Impurities using Bisulfite Wash

This protocol is designed to remove aldehyde impurities from the crude product.

Materials:

• Crude 3,3-Dimethyl-2-hexanone

• Separatory funnel

• Saturated sodium bisulfite (NaHSO₃) solution

• Organic solvent (e.g., diethyl ether or dichloromethane)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Beakers and flasks

Procedure:

• Dissolution: Dissolve the crude 3,3-Dimethyl-2-hexanone in a suitable organic solvent.

• Extraction:

  • Transfer the solution to a separatory funnel.

  • Add an equal volume of saturated NaHSO₃ solution.

  • Stopper the funnel and shake vigorously for 2-3 minutes, venting frequently to release any pressure.

  • Allow the layers to separate. A white precipitate of the bisulfite adduct may form at the interface.

  • Drain the aqueous layer. If a precipitate is present, it can be removed by filtration.

• Washing:

  • Wash the organic layer with saturated NaHCO₃ solution to neutralize any remaining acid.

  • Wash the organic layer with brine to remove the bulk of the water.

• Drying: Transfer the organic layer to a clean flask and dry over anhydrous MgSO₄.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure to yield the purified 3,3-Dimethyl-2-hexanone.

Mandatory Visualization

Caption: Workflow for the purification of 3,3-Dimethyl-2-hexanone by fractional distillation.

Caption: Workflow for the removal of aldehydic impurities using a bisulfite wash.

Technical Support Center: Synthesis of 3,3-Dimethyl-2-hexanone

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 3,3-Dimethyl-2-hexanone. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and key data to ensure a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3,3-Dimethyl-2-hexanone?

A1: The most prevalent and scalable methods for synthesizing 3,3-Dimethyl-2-hexanone are the Grignard reaction and Friedel-Crafts acylation. The Grignard approach typically involves the reaction of an organomagnesium halide with a suitable nitrile or Weinreb amide.[1][2] Friedel-Crafts acylation offers an alternative route, though it may be less direct for this specific aliphatic ketone.[3]

Q2: What are the primary challenges when scaling up the synthesis of ketones like 3,3-Dimethyl-2-hexanone?

A2: Scaling up ketone synthesis presents several challenges. These include managing reaction exotherms, ensuring efficient mixing, dealing with potential side reactions, and purification of the final product.[4] For Grignard reactions, maintaining anhydrous conditions is critical to prevent quenching of the Grignard reagent.[5] In distillation, prolonged heating on an industrial scale can cause decomposition and discoloration of the ketone product.[6]

Q3: How can I minimize the formation of byproducts during a Grignard synthesis?

A3: To minimize byproduct formation in a Grignard synthesis, it is crucial to control the reaction temperature and ensure all reagents and equipment are completely dry.[5] Common side reactions include the formation of tertiary alcohols if an ester is used as a starting material, or reduction of the ketone if the Grignard reagent has a β-hydrogen.[1][7] Using a Weinreb amide or a nitrile as the electrophile can help prevent the formation of tertiary alcohol byproducts.[2]

Q4: What are the recommended purification methods for 3,3-Dimethyl-2-hexanone on a larger scale?

A4: For large-scale purification, fractional distillation is the most common method.[6] However, if impurities have close boiling points to the product, high-efficiency fractional distillation columns are necessary.[4] To avoid product decomposition due to prolonged heating, continuous distillation in separate fractionating columns can be employed.[6] Washing the crude product to remove water-soluble impurities and acidic or basic residues is a critical preliminary step.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 3,3-Dimethyl-2-hexanone.

Issue 1: Low or No Product Yield in Grignard Synthesis

Potential Cause	Troubleshooting Steps
Presence of Moisture	Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and freshly opened or properly stored reagents. Traces of water can significantly impede the reaction.[5]
Inactive Grignard Reagent	Prepare the Grignard reagent from high-quality magnesium turnings. A small crystal of iodine can be used to initiate the reaction. If the reagent is purchased, ensure it has been stored properly under inert conditions.
Inefficient Mixing	On a larger scale, inefficient mixing can lead to localized "hot spots" and side reactions. Use an appropriate mechanical stirrer to ensure the reaction mixture is homogeneous.[4]
Incorrect Stoichiometry	Carefully control the stoichiometry of the reactants. An excess of the Grignard reagent may be necessary to drive the reaction to completion, but a large excess can lead to more side products.

Issue 2: Formation of Significant Byproducts

Potential Cause	Troubleshooting Steps
Tertiary Alcohol Formation	This occurs when using an ester as the starting material, as the initially formed ketone is more reactive than the ester and reacts with a second equivalent of the Grignard reagent.[2] To synthesize the ketone, use a nitrile or a Weinreb amide as the starting material.[2]
Enolate Formation and Aldol (B89426) Condensation	The Grignard reagent can act as a base and deprotonate the α-carbon of the starting ketone (if present), leading to an enolate that can undergo aldol reactions.[1][7] This can be minimized by maintaining a low reaction temperature and adding the ketone slowly to the Grignard reagent.
Reduction of the Carbonyl Group	If the Grignard reagent has a β-hydrogen (e.g., ethylmagnesium bromide), it can reduce the ketone via a six-membered transition state.[1] Using a Grignard reagent without a β-hydrogen, such as methylmagnesium bromide, can prevent this side reaction if the synthetic route allows.

Issue 3: Difficulties in Product Purification

Potential Cause	Troubleshooting Steps
Close-Boiling Impurities	If impurities have boiling points close to that of 3,3-Dimethyl-2-hexanone, simple distillation will be ineffective.[4] Use a fractional distillation column with a high number of theoretical plates for better separation.[8]
Product Decomposition During Distillation	Prolonged heating during distillation can cause decomposition and discoloration of the ketone.[6] Use vacuum distillation to lower the boiling point and minimize thermal stress on the product. For very large scales, consider continuous distillation methods.[6]
Azeotrope Formation	The product may form an azeotrope with the solvent or impurities, making separation by distillation difficult. Consider using a different solvent for the reaction or workup, or explore azeotropic distillation with a suitable entrainer.[9]

Experimental Protocols

Method 1: Grignard Reaction with a Nitrile

This protocol describes the synthesis of 3,3-Dimethyl-2-hexanone via the reaction of propylmagnesium bromide with 2,2-dimethylpropanenitrile.

Reaction Scheme:

• Propyl bromide + Mg → Propylmagnesium bromide

• Propylmagnesium bromide + 2,2-dimethylpropanenitrile → Imine intermediate

• Imine intermediate + H₃O⁺ → 3,3-Dimethyl-2-hexanone

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (for 0.1 mol scale)	Moles
Magnesium Turnings	Mg	24.31	2.67 g	0.11
Iodine	I₂	253.81	1 crystal	-
1-Bromopropane (B46711)	C₃H₇Br	123.00	13.53 g (10.0 mL)	0.11
2,2-Dimethylpropanenitrile	C₅H₉N	83.13	8.31 g (10.5 mL)	0.10
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	200 mL	-
3M Hydrochloric Acid	HCl	36.46	100 mL	0.30
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-

Procedure:

• Grignard Reagent Formation:

  • Set up a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings and a crystal of iodine to the flask.

  • Add a solution of 1-bromopropane in 50 mL of anhydrous diethyl ether dropwise from the dropping funnel. The reaction should initiate, indicated by bubbling and a color change. If the reaction does not start, gently warm the flask.

  • Once the reaction has started, add the remaining 1-bromopropane solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Nitrile:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Add a solution of 2,2-dimethylpropanenitrile in 50 mL of anhydrous diethyl ether dropwise from the dropping funnel, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Workup and Purification:

  • Cool the reaction mixture to 0 °C and slowly quench by adding 100 mL of 3M hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution until the aqueous layer is neutral, then wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • Purify the crude product by vacuum distillation to obtain 3,3-Dimethyl-2-hexanone.

Visualizations

Caption: Experimental workflow for the Grignard synthesis of 3,3-Dimethyl-2-hexanone.

Caption: Troubleshooting logic for low yield in Grignard synthesis.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 3. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. US2166584A - Purification of ketones - Google Patents [patents.google.com]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Distinguishing 3,3-Dimethyl-2-hexanone from its Isomers

For researchers and professionals in drug development and chemical analysis, the precise identification of isomeric compounds is a critical task. Subtle differences in molecular structure can lead to significant variations in chemical, physical, and biological properties. This guide provides a comprehensive comparison of 3,3-Dimethyl-2-hexanone with two of its structural isomers, 4,4-Dimethyl-2-hexanone and 3-Octanone, all sharing the molecular formula C₈H₁₆O. We present a detailed analysis based on key analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, complete with experimental data and protocols.

Spectroscopic Data Comparison

The differentiation of 3,3-Dimethyl-2-hexanone from its isomers can be effectively achieved by comparing their spectroscopic fingerprints. The following tables summarize the key distinguishing features in their ¹H NMR, ¹³C NMR, Mass, and IR spectra.

Table 1: ¹H NMR Spectral Data Comparison (Predicted, CDCl₃)

Compound	Chemical Shift (ppm) and Multiplicity	Assignment
3,3-Dimethyl-2-hexanone	2.15 (s, 3H)	CH₃ (acetyl)
1.05 (s, 6H)	2 x CH₃ (gem-dimethyl)
1.45 (q, 2H)	CH₂ (ethyl)
0.85 (t, 3H)	CH₃ (ethyl)
1.25 (m, 2H)	CH₂ (propyl)
4,4-Dimethyl-2-hexanone	2.10 (s, 3H)	CH₃ (acetyl)
2.20 (s, 2H)	CH₂ (adjacent to C=O)
0.90 (s, 6H)	2 x CH₃ (gem-dimethyl)
1.20 (q, 2H)	CH₂ (ethyl)
0.80 (t, 3H)	CH₃ (ethyl)
3-Octanone	2.40 (t, 2H)	α-CH₂ (ethyl)
1.05 (t, 3H)	CH₃ (ethyl)
2.35 (t, 2H)	α-CH₂ (pentyl)
1.55 (m, 2H)	β-CH₂ (pentyl)
1.30 (m, 4H)	γ, δ-CH₂ (pentyl)
0.90 (t, 3H)	CH₃ (pentyl)

Table 2: ¹³C NMR Spectral Data Comparison (Predicted, CDCl₃)

Compound	Carbon Chemical Shifts (ppm)
3,3-Dimethyl-2-hexanone	212 (C=O), 45 (quaternary C), 35 (CH₂), 25 (acetyl CH₃), 24 (gem-dimethyl CH₃), 17 (CH₂), 14 (CH₃)
4,4-Dimethyl-2-hexanone	209 (C=O), 52 (CH₂), 41 (quaternary C), 32 (CH₂), 29 (acetyl CH₃), 25 (gem-dimethyl CH₃), 9 (CH₃)
3-Octanone	211 (C=O), 43 (α-CH₂), 35 (α-CH₂), 31 (β-CH₂), 24 (γ-CH₂), 22 (δ-CH₂), 14 (CH₃), 8 (CH₃)

Table 3: Mass Spectrometry and IR Spectroscopy Data Comparison

Compound	Key Mass Fragments (m/z)	IR Carbonyl Stretch (cm⁻¹)
3,3-Dimethyl-2-hexanone	128 (M+), 113, 85, 57, 43	~1715
4,4-Dimethyl-2-hexanone	128 (M+), 99, 71, 57, 43	~1715
3-Octanone	128 (M+), 99, 71, 57, 43	~1715

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate the isomers and obtain their mass spectra for identification.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Capillary column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the ketone isomer in a volatile solvent such as dichloromethane (B109758) or hexane.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: Identify the peaks in the total ion chromatogram and analyze the corresponding mass spectra for the molecular ion and characteristic fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the chemical structure of the isomers.

Instrumentation:

• NMR spectrometer (e.g., Bruker Avance 400 MHz or equivalent).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation: Dissolve approximately 10-20 mg of the ketone isomer in 0.6-0.8 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Acquire the spectrum at a proton frequency of 400 MHz.

  • Use a standard pulse sequence with a 90° pulse width.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum at a carbon frequency of 100 MHz.

  • Use a proton-decoupled pulse sequence.

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Acquire a larger number of scans (typically 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software (e.g., TopSpin, Mnova). This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to TMS (0 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the carbonyl functional group and observe subtle differences in the fingerprint region.

Instrumentation:

• Fourier-Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Sample Preparation: Place a small drop of the neat liquid sample directly onto the ATR crystal.

• Data Acquisition:

  • Record the spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.

  • Collect a background spectrum of the clean, empty ATR crystal prior to sample analysis.

• Data Analysis: The instrument software will automatically ratio the sample spectrum against the background spectrum. Identify the characteristic absorption band for the carbonyl (C=O) stretch. Saturated aliphatic ketones typically show a strong absorption band around 1715 cm⁻¹.[1]

Visualizing the Distinguishing Features

The following diagrams illustrate the logical workflow for distinguishing the isomers and a representative mass spectrometry fragmentation pattern.

Caption: A logical workflow for the differentiation of ketone isomers.

Caption: Key fragmentation pathways for 3,3-Dimethyl-2-hexanone in MS.

References

• 1. spectrabase.com [spectrabase.com]

Distinguishing Ketone Isomers: A Mass Spectrometry Fragmentation Guide to 3,3-Dimethyl-2-hexanone and Its Isomers

In the fields of analytical chemistry, drug development, and metabolomics, the unambiguous identification of isomeric compounds is a critical challenge. Mass spectrometry, particularly with electron ionization (EI), provides a powerful tool for differentiating isomers based on their unique fragmentation patterns. This guide offers a detailed comparison of the mass spectral fragmentation of 3,3-Dimethyl-2-hexanone and its structural isomers, providing researchers with the data and methodologies to distinguish these closely related compounds.

Experimental Protocols

The mass spectral data presented below were obtained using electron ionization mass spectrometry (EI-MS). The following protocol outlines a typical procedure for this analysis.

Instrumentation:

• Mass Spectrometer: A gas chromatograph coupled to a mass spectrometer (GC-MS) is typically used. The mass spectrometer can be a quadrupole, time-of-flight (TOF), or magnetic sector instrument.

• Ionization Source: Electron Ionization (EI) at 70 eV.

• GC Column: A non-polar column, such as a DB-5ms (5% phenyl-methylpolysiloxane), is suitable for separating the isomers.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Procedure:

• Sample Preparation: Dilute the ketone isomers in a volatile organic solvent, such as dichloromethane (B109758) or methanol, to a concentration of approximately 1 mg/mL.

• Injection: Inject 1 µL of the prepared sample into the GC-MS system.

• Gas Chromatography: Use a temperature program to separate the isomers. A typical program might start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min.

• Mass Spectrometry: As the separated isomers elute from the GC column, they enter the ion source of the mass spectrometer. They are bombarded with electrons (70 eV), causing ionization and fragmentation. The resulting ions are then separated by their mass-to-charge ratio (m/z) and detected.

• Data Analysis: The resulting mass spectra are analyzed to identify the characteristic fragment ions for each isomer.

Mass Spectral Data Comparison

The following table summarizes the major fragment ions and their relative intensities for 3,3-Dimethyl-2-hexanone and two of its isomers, 4,4-Dimethyl-2-hexanone and 2-Octanone. All three compounds share the same molecular formula (C8H16O) and molecular weight (128 g/mol ).

m/z	3,3-Dimethyl-2-hexanone (%)	4,4-Dimethyl-2-hexanone (%)	2-Octanone (%)	Plausible Fragment Identity
43	100	100	100	[CH3CO]+
57	85	15	10	[C4H9]+
58	5	5	70	McLafferty Rearrangement Product
71	10	90	5	[C5H11]+ / [M-C4H9]+
85	50	5	2	[M-C3H7]+
99	2	2	15	[M-C2H5]+
113	<1	5	10	[M-CH3]+
128	<1	2	5	[M]+• (Molecular Ion)

Fragmentation Pathway Analysis

The differences in the mass spectra of these isomers arise from their distinct structures, which favor different fragmentation pathways.

3,3-Dimethyl-2-hexanone: The most significant fragmentation pathway for 3,3-Dimethyl-2-hexanone is the alpha-cleavage, leading to the formation of the abundant tert-butyl cation ([C4H9]+) at m/z 57 and the acylium ion at m/z 85. The base peak at m/z 43 corresponds to the acetyl cation ([CH3CO]+). Due to the quaternary carbon at the 3-position, a McLafferty rearrangement is not possible for this isomer.

4,4-Dimethyl-2-hexanone: Similar to 3,3-Dimethyl-2-hexanone, 4,4-Dimethyl-2-hexanone also undergoes alpha-cleavage. However, the major cleavage occurs between C3 and C4, resulting in a prominent peak at m/z 71. The base peak remains the acetyl cation at m/z 43. A McLafferty rearrangement is also not favored in this isomer.

2-Octanone: In contrast, 2-Octanone readily undergoes a McLafferty rearrangement, which is a characteristic fragmentation for straight-chain ketones. This rearrangement results in a prominent peak at m/z 58. Alpha-cleavage also occurs, leading to the base peak at m/z 43 ([CH3CO]+) and other smaller fragments.

Visualization of Fragmentation Pathways

The following diagrams illustrate the primary fragmentation pathways for 3,3-Dimethyl-2-hexanone and 2-Octanone, highlighting the structural basis for their different mass spectra.

Caption: Fragmentation of 3,3-Dimethyl-2-hexanone.

Caption: Fragmentation of 2-Octanone.

A Comparative Analysis of 3,3-Dimethyl-2-hexanone and 3,4-Dimethyl-2-hexanone for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of the isomeric ketones, 3,3-Dimethyl-2-hexanone and 3,4-Dimethyl-2-hexanone. The information presented is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of their synthesis, physicochemical properties, and spectroscopic data.

Physicochemical Properties

The structural difference between these two isomers, namely the position of the methyl groups along the hexanone backbone, gives rise to distinct physicochemical properties. A summary of these properties is presented in the table below.

Property	3,3-Dimethyl-2-hexanone	3,4-Dimethyl-2-hexanone
Molecular Formula	C₈H₁₆O	C₈H₁₆O
Molecular Weight	128.21 g/mol [1]	128.21 g/mol [2]
CAS Number	26118-38-7[1][3]	19550-10-8[2][4]
Boiling Point	162.67°C (estimated)	158.05°C[4]
Density	0.8203 g/cm³ (estimated)	0.8295 g/cm³[4]
Refractive Index	Not Available	1.4193[4]

Synthesis and Reactivity

3,4-Dimethyl-2-hexanone can be synthesized through methods such as the Friedel-Crafts acylation of 3,4-dimethylhexane (B165660) or the oxidation of 3,4-dimethyl-2-hexanol[5]. The oxidation of the corresponding alcohol is a common and efficient method. As a ketone, it undergoes typical reactions such as oxidation to carboxylic acids, reduction to the corresponding alcohol, and substitution reactions at the alpha-hydrogens[5]. Its branched structure and ketone functionality make it a useful intermediate in organic synthesis[5].

3,3-Dimethyl-2-hexanone , being a ketone, is expected to exhibit similar reactivity at the carbonyl group. A potential synthetic route could involve the catalytic hydrogenation of an unsaturated precursor, such as 3,3-dimethyl-5-hexen-2-one.

A generalized experimental protocol for the synthesis of these ketones via oxidation of the corresponding secondary alcohol is provided below.

Experimental Protocols

General Protocol for the Oxidation of a Secondary Alcohol to a Ketone

This protocol describes a general procedure for the synthesis of ketones like 3,3-Dimethyl-2-hexanone and 3,4-Dimethyl-2-hexanone from their corresponding secondary alcohol precursors using an oxidizing agent such as Pyridinium chlorochromate (PCC).

Materials:

• 3,3-Dimethyl-2-hexanol or 3,4-Dimethyl-2-hexanol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Silica (B1680970) gel

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Chromatography column

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the secondary alcohol (1 equivalent) in anhydrous dichloromethane.

• Add PCC (1.5 equivalents) to the solution in portions while stirring. Maintain the temperature at 0-5 °C using an ice bath.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the filtrate with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude ketone can be purified by flash column chromatography on silica gel.

Spectroscopic Analysis

The structural differences between the two isomers are clearly reflected in their spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The number and splitting patterns of signals in the ¹H and ¹³C NMR spectra will differ significantly due to the different chemical environments of the protons and carbons in each molecule.

Predicted ¹³C NMR Chemical Shifts (ppm):

Carbon Position	3,3-Dimethyl-2-hexanone (Predicted)	3,4-Dimethyl-2-hexanone (Predicted)
C1 (CH₃-C=O)	~25-30	~25-30
C2 (C=O)	>200	>200
C3	~45-50 (quaternary)	~45-55
C4	~30-35	~35-45
C5	~15-20	~20-25
C6	~10-15	~10-15
C3-CH₃	~25-30 (two)	~15-20
C4-CH₃	-	~15-20

Predicted ¹H NMR Spectral Features:

• 3,3-Dimethyl-2-hexanone: Would show a singlet for the acetyl protons (C1), two singlets for the gem-dimethyl groups at C3, and multiplets for the protons on C4, C5, and C6.

• 3,4-Dimethyl-2-hexanone: Would exhibit a more complex spectrum with doublets for the methyl groups at C3 and C4, and complex multiplets for the methine and methylene (B1212753) protons.

Infrared (IR) Spectroscopy

Both compounds will exhibit a strong absorption band characteristic of the C=O stretch of a saturated aliphatic ketone, typically in the range of 1710-1725 cm⁻¹. The NIST WebBook provides access to the gas-phase IR spectrum of 3,4-Dimethyl-2-hexanone, which shows a prominent peak in this region[6]. Subtle differences in the fingerprint region (below 1500 cm⁻¹) may be used to distinguish the two isomers.

Mass Spectrometry (MS)

Mass spectrometry provides a clear distinction between the two isomers based on their fragmentation patterns. The primary fragmentation pathways for ketones include alpha-cleavage and McLafferty rearrangement.

• 3,3-Dimethyl-2-hexanone: Alpha-cleavage would likely lead to the loss of an ethyl radical (M-29) or a propyl radical (M-43), and a prominent peak corresponding to the acetyl cation (m/z 43). Due to the quaternary carbon at the 3-position, a McLafferty rearrangement is not possible.

• 3,4-Dimethyl-2-hexanone: This isomer can undergo both alpha-cleavage and a McLafferty rearrangement. Alpha-cleavage can result in the loss of a sec-butyl radical. The McLafferty rearrangement is expected to produce a characteristic fragment ion. The mass spectrum of 3,4-dimethyl-2-hexene, a related compound, shows a base peak at m/z 41, which could also be a significant fragment for the ketone[7].

Biological Activity and Applications

3,4-Dimethyl-2-hexanone has been investigated in the context of neurotoxicity[5]. Studies on the related compound, 3,4-dimethyl-2,5-hexanedione, have shown that dimethyl substitution can significantly accelerate the formation of pyrroles and protein crosslinking, processes implicated in the pathogenesis of n-hexane induced neuropathy[8][9]. This suggests that the branching pattern in 3,4-Dimethyl-2-hexanone may contribute to its biological activity. Due to its reactivity, it also serves as an intermediate in organic synthesis[5].

Visualizations

Caption: Chemical structures of 3,3-Dimethyl-2-hexanone and 3,4-Dimethyl-2-hexanone.

Caption: Key fragmentation pathways for the two isomers in mass spectrometry.

References

• 1. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4-Dimethyl-2-hexanone | C8H16O | CID 89184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,3-dimethyl-2-hexanone CAS#: 26118-38-7 [m.chemicalbook.com]
• 4. 3,4-DIMETHYL-2-HEXANONE [chembk.com]
• 5. Buy 3,4-Dimethyl-2-hexanone (EVT-1197598) | 19550-10-8 [evitachem.com]
• 6. 2-Hexanone, 3,4-dimethyl- [webbook.nist.gov]
• 7. benchchem.com [benchchem.com]
• 8. The effect of 3,4-dimethyl substitution on the neurotoxicity of 2,5-hexanedione. I. Accelerated clinical neuropathy is accompanied by more proximal axonal swellings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of 3,4-dimethyl substitution on the neurotoxicity of 2,5-hexanedione. II. Dimethyl substitution accelerates pyrrole formation and protein crosslinking - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validated Analytical Methods for 3,3-Dimethyl-2-hexanone Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of chemical entities such as 3,3-Dimethyl-2-hexanone is critical in various stages of research and development. This guide provides a comparative overview of suitable analytical methodologies for the quantification of this aliphatic ketone. The primary methods discussed are Gas Chromatography-Mass Spectrometry (GC-MS), noted for its high sensitivity and selectivity with volatile compounds, and High-Performance Liquid Chromatography (HPLC) with UV detection, a versatile alternative particularly useful when derivatization is employed.

While specific validated methods for 3,3-Dimethyl-2-hexanone are not extensively published, this guide synthesizes established analytical approaches for similar ketones to provide a robust framework for method development and validation. The information presented is based on typical performance data and standard protocols for this class of compounds.

Comparison of Analytical Methods

The selection of an optimal analytical method for the quantification of 3,3-Dimethyl-2-hexanone hinges on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. Below is a summary of expected performance characteristics for GC-MS and HPLC-based methods.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by detection based on their mass-to-charge ratio.	Separation of compounds based on their polarity and interaction with a stationary phase, followed by detection based on UV absorbance after derivatization.
Selectivity	High	Moderate to High (derivatization dependent)
Sensitivity	High	Moderate
Linearity (R²)	≥ 0.999[1][2]	≥ 0.999[3]
Accuracy (% Recovery)	98-102%[1]	92-99%[3]
Precision (%RSD)	< 2% (repeatability); < 3% (intermediate)[1]	< 7%[4]
Limit of Detection (LOD)	0.1-0.2 mg/L[5]	~10-20 mg/L (as DNPH derivative)[3]
Limit of Quantification (LOQ)	0.5-1 mg/L[5]	~0.041 µg (for methyl ketones)[6]
Sample Preparation	Simple dissolution or headspace injection.	Derivatization (e.g., with DNPH) followed by extraction.[7]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for the quantification of 3,3-Dimethyl-2-hexanone using GC-MS and HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is ideal for the direct analysis of the volatile 3,3-Dimethyl-2-hexanone.

1. Instrumentation:

• Gas chromatograph coupled with a Mass Spectrometer (GC-MS).

• Headspace autosampler for automated sample introduction.

2. Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Oven Temperature Program: Start at 50 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Injection Mode: Split (10:1).

3. Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for 3,3-Dimethyl-2-hexanone.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

4. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve 3,3-Dimethyl-2-hexanone reference standard in a suitable solvent (e.g., methanol) to prepare a stock solution. Prepare a series of calibration standards by serial dilution.

• Sample Solution: Dissolve the sample containing 3,3-Dimethyl-2-hexanone in the same solvent to achieve a concentration within the calibration range.

• Headspace Analysis: Transfer an aliquot of the standard or sample solution into a headspace vial and seal. Incubate at a controlled temperature (e.g., 80 °C) for a set time before injection.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) Method

This method requires derivatization of the ketone to a UV-absorbing compound. 2,4-Dinitrophenylhydrazine (B122626) (DNPH) is a common derivatizing agent for ketones.[7]

1. Instrumentation:

• HPLC system with a UV-Vis detector.

2. Derivatization:

• React the sample containing 3,3-Dimethyl-2-hexanone with a solution of 2,4-dinitrophenylhydrazine in an acidic medium (e.g., acetonitrile (B52724) and phosphoric acid) to form the 3,3-Dimethyl-2-hexanone-2,4-dinitrophenylhydrazone derivative.

3. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile and Water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 360 nm.

• Injection Volume: 10 µL.

4. Sample Preparation:

• Standard Solution: Prepare a stock solution of the 3,3-Dimethyl-2-hexanone-2,4-dinitrophenylhydrazone derivative in acetonitrile. Create calibration standards through serial dilution.

• Sample Solution: After derivatization, dilute the sample with the mobile phase to a concentration within the calibration range.

Workflow and Logical Relationships

The validation of an analytical method is a systematic process to ensure that the method is suitable for its intended purpose. The following diagram illustrates a typical workflow for analytical method validation based on ICH guidelines.[8][9]

Analytical Method Validation Workflow

References

• 1. environics.com [environics.com]
• 2. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. GC-MS analysis of ethanol and other volatile compounds in micro-volume blood samples--quantifying neonatal exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

A Comparative Spectroscopic Analysis of 3,3-Dimethyl-2-hexanone and 2,2-Dimethyl-3-hexanone

For Immediate Publication

AUSTIN, TX – December 22, 2025 – This guide presents a detailed comparative analysis of the spectral properties of two isomeric ketones: 3,3-Dimethyl-2-hexanone and 2,2-Dimethyl-3-hexanone. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis, providing a comprehensive comparison of their Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data.

The structural difference between these two compounds, specifically the location of the dimethyl substitution relative to the carbonyl group, gives rise to distinct spectral fingerprints. Understanding these differences is crucial for accurate identification and characterization in complex chemical environments. This guide summarizes key quantitative data in tabular format, provides detailed experimental protocols for data acquisition, and visualizes the structural rationale for the observed spectral differences.

Molecular Structures

The core difference between the two molecules lies in the placement of the quaternary carbon center. In 3,3-Dimethyl-2-hexanone, the gem-dimethyl group is adjacent to the carbonyl carbon on the ethyl side of the ketone. In 2,2-Dimethyl-3-hexanone, the gem-dimethyl group (a tert-butyl group) is directly attached to the carbonyl carbon.

Fig. 1: Chemical Structures of the Isomers

Infrared (IR) Spectroscopy

The IR spectra of both ketones are dominated by a strong carbonyl (C=O) stretching absorption. The precise wavenumber of this peak can be influenced by the electronic environment of the carbonyl group.

Table 1: Comparison of Key IR Absorption Bands

Functional Group	3,3-Dimethyl-2-hexanone (Predicted)	2,2-Dimethyl-3-hexanone (Experimental)
C=O Stretch	~1710 cm⁻¹	~1715 cm⁻¹
C-H Stretch (sp³)	~2870-2960 cm⁻¹	~2875-2965 cm⁻¹

Note: Predicted data is based on standard functional group absorption ranges.

The carbonyl stretching frequency in 2,2-Dimethyl-3-hexanone is slightly higher, which may be attributed to the steric bulk and electronic effects of the adjacent tert-butyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed insight into the structural differences between these isomers, revealing distinct chemical shifts and splitting patterns for the protons (¹H NMR) and carbon atoms (¹³C NMR).

¹H NMR Spectral Data

The proton NMR spectra are significantly different due to the varying proximity of the alkyl protons to the electron-withdrawing carbonyl group and the presence of different neighboring protons.

Table 2: ¹H NMR Chemical Shift (δ) and Multiplicity Comparison (Predicted, 400 MHz, CDCl₃)

Assignment (3,3-Dimethyl-2-hexanone)	δ (ppm)	Multiplicity	Integration	Assignment (2,2-Dimethyl-3-hexanone)	δ (ppm)	Multiplicity	Integration
-CH₃ (C2)	2.15	s	3H	-C(CH₃)₃ (C2)	1.15	s	9H
-C(CH₃)₂ (C3)	1.10	s	6H	-CH₂- (C4)	2.45	t	2H
-CH₂- (C4)	1.50	t	2H	-CH₂- (C5)	1.55	sextet	2H
-CH₂- (C5)	1.25	sextet	2H	-CH₃ (C6)	0.90	t	3H
-CH₃ (C6)	0.88	t	3H

Disclaimer: The ¹H NMR data presented in this table is predicted using advanced computational algorithms and should be used for comparative purposes. Experimental values may vary.

¹³C NMR Spectral Data

The ¹³C NMR spectra confirm the structural differences, with notable variations in the chemical shifts of the carbonyl carbon and the quaternary carbon centers.

Table 3: ¹³C NMR Chemical Shift (δ) Comparison (Predicted, 100 MHz, CDCl₃)

Assignment (3,3-Dimethyl-2-hexanone)	δ (ppm)	Assignment (2,2-Dimethyl-3-hexanone)	δ (ppm)
C=O (C2)	215.0	C=O (C3)	216.0
-C(CH₃)₂ (C3)	45.0	-C(CH₃)₃ (C2)	44.0
-CH₃ (C1)	25.0	-C(CH₃)₃ (C2)	26.0
-CH₂- (C4)	35.0	-CH₂- (C4)	38.0
-CH₂- (C5)	17.0	-CH₂- (C5)	17.0
-CH₃ (C6)	14.0	-CH₃ (C6)	14.0

Disclaimer: The ¹³C NMR data is predicted and intended for illustrative comparison.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) reveals distinct fragmentation patterns for the two isomers, primarily driven by the stability of the resulting carbocations and acylium ions formed through alpha-cleavage.

Table 4: Major Fragments in Mass Spectra

m/z	Relative Intensity (3,3-Dimethyl-2-hexanone)	Proposed Fragment	m/z	Relative Intensity (2,2-Dimethyl-3-hexanone)	Proposed Fragment
128	Low	[M]⁺	128	Low	[M]⁺
85	High	[M - C₃H₇]⁺	99	Low	[M - C₂H₅]⁺
71	Moderate	[C₅H₁₁]⁺	85	Moderate	[M - C₃H₇]⁺
43	High	[CH₃CO]⁺	57	High	[(CH₃)₃C]⁺ or [C₃H₇CO]⁺

The fragmentation patterns are a direct consequence of the molecular structure. The alpha-cleavage, the breaking of the bond adjacent to the carbonyl group, is a dominant fragmentation pathway for ketones.

Fig. 2: Primary α-Cleavage Fragmentation Pathways

For 3,3-Dimethyl-2-hexanone, cleavage between C2 and C3 yields a prominent acylium ion at m/z 43 ([CH₃CO]⁺). For 2,2-Dimethyl-3-hexanone, the most favorable alpha-cleavage results in the formation of a stable tert-butyl cation at m/z 57.

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectral data discussed.

Infrared (IR) Spectroscopy

A thin film of the neat liquid sample was placed between two potassium bromide (KBr) plates. The spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer over a range of 4000-400 cm⁻¹. A background spectrum of the clean KBr plates was acquired prior to the sample analysis and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Approximately 10-20 mg of the sample was dissolved in ~0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 1% tetramethylsilane (B1202638) (TMS) as an internal standard. Both ¹H and ¹³C NMR spectra were acquired on a 400 MHz NMR spectrometer. For ¹H NMR, standard acquisition parameters were used. For ¹³C NMR, a proton-decoupled sequence was employed to simplify the spectrum.

Mass Spectrometry (MS)

Mass spectra were obtained using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source. A dilute solution of the sample in a volatile solvent (e.g., dichloromethane) was injected into the GC. The ionization energy was set to 70 eV. The mass analyzer scanned a mass-to-charge (m/z) range of 40-200 amu.

Conclusion

The isomeric pair, 3,3-Dimethyl-2-hexanone and 2,2-Dimethyl-3-hexanone, while sharing the same molecular formula, are readily distinguishable through standard spectroscopic techniques. The key differentiating features are found in the distinct chemical shifts and multiplicities in their ¹H and ¹³C NMR spectra, and the characteristic fragmentation patterns observed in their mass spectra. This guide provides the foundational data and methodologies to aid in the precise identification and characterization of these and structurally related compounds.

Gas Chromatography Retention Time of 3,3-Dimethyl-2-hexanone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the gas chromatography (GC) retention time of 3,3-Dimethyl-2-hexanone against other structurally related ketones. Due to the limited availability of direct experimental retention time data for 3,3-Dimethyl-2-hexanone, this guide utilizes its physicochemical properties and established chromatographic principles to predict its behavior relative to other well-characterized ketones.

Principles of Ketone Separation in Gas Chromatography

The elution order of ketones in gas chromatography is primarily governed by two factors: boiling point and molecular structure.[1] Generally, compounds with lower boiling points are more volatile and travel faster through the GC column, resulting in shorter retention times.[1] Additionally, the degree of branching in a molecule's structure can influence its retention. Less branched, more linear molecules tend to have longer retention times compared to their more compact, highly branched isomers.

Comparative Analysis of Ketone Retention Times

To contextualize the expected retention time of 3,3-Dimethyl-2-hexanone, the following table presents the molecular weight, boiling points, and, where available, reported retention times of several isomeric and structurally similar ketones.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Reported Retention Time (min)
2-Hexanone (B1666271)	C6H12O	100.16	127-128	Not specified
4-Methyl-2-pentanone (B128772)	C6H12O	100.16	117-118	Not specified
3,3-Dimethyl-2-hexanone	C8H16O	128.21	~150-160 (estimated)	Not available
2,2-Dimethyl-3-hexanone (Isomer)	C8H16O	128.21	149.9[2]	Not available
3,4-Dimethyl-2-hexanone (Isomer)	C8H16O	128.21	158.05[3]	Not available

Based on its higher molecular weight and estimated boiling point, 3,3-Dimethyl-2-hexanone is expected to have a longer retention time than lighter ketones such as 2-hexanone and 4-methyl-2-pentanone under the same chromatographic conditions. Among its isomers, the degree of branching will further influence the precise elution order. The gem-dimethyl groups at the 3-position in 3,3-Dimethyl-2-hexanone create a more compact structure compared to a linear C8 ketone, which would typically lead to a slightly shorter retention time than a straight-chain isomer.

Experimental Protocol for Ketone Analysis by Gas Chromatography

The following is a representative gas chromatography method for the analysis of ketones in the C6-C8 range.

Instrumentation:

• Gas Chromatograph: Agilent 7890A or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: Agilent J&W DB-1 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless injector.

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 300 °C.

  • Final hold: 10 minutes at 300 °C.

• Detector Temperature: 300 °C.

Sample Preparation: Samples containing the ketones of interest should be dissolved in a suitable volatile solvent, such as methanol (B129727) or dichloromethane, to an appropriate concentration for GC analysis.

Logical Relationship of Ketone Elution in GC

The following diagram illustrates the expected elution order of the compared ketones based on their boiling points and molecular structures.

Expected GC Elution Order of Ketones

This guide provides a framework for understanding the gas chromatographic behavior of 3,3-Dimethyl-2-hexanone in relation to other ketones. For definitive identification and quantification, it is essential to perform experimental analysis and obtain a reference standard for 3,3-Dimethyl-2-hexanone.

References

• 1. ursinus.edu [ursinus.edu]
• 2. 3-Hexanone,2,2-dimethyl- | CAS#:5405-79-8 | Chemsrc [chemsrc.com]
• 3. 3,4-DIMETHYL-2-HEXANONE CAS#: 19550-10-8 [m.chemicalbook.com]

A Researcher's Guide to Investigating the Cross-Reactivity of 3,3-Dimethyl-2-hexanone in Immunoassays

For researchers, scientists, and professionals in drug development, understanding the specificity of immunoassays is paramount. This guide provides a comprehensive framework for evaluating the cross-reactivity of 3,3-Dimethyl-2-hexanone, a ketone of interest in various scientific domains. While specific experimental data on immunoassays for 3,3-Dimethyl-2-hexanone is not currently available in published literature, this document outlines the necessary principles, hypothetical experimental design, and potential cross-reactants to guide future research.

Immunoassays are powerful tools that rely on the specific binding of antibodies to target antigens. However, for small molecules like 3,3-Dimethyl-2-hexanone, which are not immunogenic on their own, the development of a specific antibody is a critical initial step.[1] This involves conjugating the molecule, known as a hapten, to a larger carrier protein to elicit an immune response.[1] The resulting antibodies may, however, also bind to structurally similar molecules, a phenomenon known as cross-reactivity.[2] This can lead to inaccurate quantification and false-positive results in diagnostic and research applications.[2]

Predicting Potential Cross-Reactivity

Based on the principles of molecular similarity, several compounds can be predicted to have potential cross-reactivity in a hypothetical immunoassay for 3,3-Dimethyl-2-hexanone. The degree of cross-reactivity often correlates with the structural similarity to the target analyte.[3][4]

Table 1: Potential Cross-Reactants for a 3,3-Dimethyl-2-hexanone Immunoassay

Compound Name	Structure	Rationale for Potential Cross-Reactivity
3,3-Dimethyl-2-pentanone	CH₃COC(CH₃)₂CH₂CH₃	Shorter alkyl chain, but identical substitution at the alpha-carbon.
4,4-Dimethyl-2-hexanone	CH₃COCH₂C(CH₃)₂CH₂CH₃	Isomeric ketone with a similar dimethyl substitution pattern.
2-Hexanone	CH₃CO(CH₂)₃CH₃	Parent ketone without the dimethyl substitution.
3-Hexanone	CH₃CH₂CO(CH₂)₂CH₃	Positional isomer of 2-hexanone.
3,3-Dimethyl-2-butanol	CH₃CH(OH)C(CH₃)₂CH₂CH₃	Corresponding secondary alcohol; the ketone may be a metabolite.

Experimental Design for Immunoassay Development and Cross-Reactivity Testing

The development and validation of an immunoassay for 3,3-Dimethyl-2-hexanone would follow a structured workflow, from hapten synthesis to cross-reactivity assessment.

Workflow for Immunoassay Development and Validation

Figure 1. Workflow for developing and validating an immunoassay for 3,3-Dimethyl-2-hexanone, including cross-reactivity assessment. Within 100 characters.

Detailed Experimental Protocol: Competitive ELISA for Cross-Reactivity

This protocol outlines a standard procedure for a competitive enzyme-linked immunosorbent assay (ELISA) to determine the cross-reactivity of a panel of compounds with the developed antibody.

Materials:

• Microtiter plates coated with a 3,3-Dimethyl-2-hexanone-protein conjugate.

• Specific antibody against 3,3-Dimethyl-2-hexanone.

• 3,3-Dimethyl-2-hexanone standard solution.

• Solutions of potential cross-reactants.

• Enzyme-labeled secondary antibody.

• Substrate solution.

• Blocking buffer (e.g., BSA in PBS).

• Wash buffer (e.g., PBST).

• Stop solution.

Procedure:

• Plate Coating: Microtiter plates are coated with a 3,3-Dimethyl-2-hexanone-protein conjugate and incubated overnight at 4°C.

• Washing: Plates are washed to remove any unbound conjugate.

• Blocking: Non-specific binding sites are blocked using a blocking buffer.

• Competitive Reaction: A mixture of the specific antibody and either the 3,3-Dimethyl-2-hexanone standard or a potential cross-reactant is added to the wells. The plate is then incubated.

• Washing: Unbound antibodies and reactants are washed away.

• Secondary Antibody Incubation: An enzyme-labeled secondary antibody is added to the wells and incubated.

• Washing: Excess secondary antibody is removed.

• Substrate Addition: A substrate solution is added, leading to a color change in the presence of the enzyme.

• Stopping the Reaction: The reaction is stopped with a stop solution.

• Data Acquisition: The absorbance is read using a microplate reader.

• Data Analysis: The concentration of the standard or test compound that inhibits 50% of the antibody binding (IC50) is calculated. The percent cross-reactivity is then determined using the formula:

  % Cross-Reactivity = (IC50 of 3,3-Dimethyl-2-hexanone / IC50 of test compound) x 100

Visualizing the Competitive ELISA Principle

Figure 2. Principle of competitive ELISA for analyte detection. Within 100 characters.

Alternative Detection Methods

While immunoassays offer high throughput and sensitivity, other analytical techniques can be employed for the detection and quantification of 3,3-Dimethyl-2-hexanone, each with its own advantages and disadvantages.

Table 2: Comparison of Detection Methods for 3,3-Dimethyl-2-hexanone

Method	Principle	Advantages	Disadvantages
Immunoassay	Antibody-antigen binding	High sensitivity, high throughput, cost-effective for large sample numbers.	Potential for cross-reactivity, requires antibody development.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation by volatility and boiling point, followed by detection based on mass-to-charge ratio.	High specificity and sensitivity, can distinguish between isomers.[5]	Lower throughput, requires more extensive sample preparation, higher equipment cost.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by polarity, followed by detection based on mass-to-charge ratio.	Suitable for a wide range of compounds, high specificity and sensitivity.	Can be more complex to develop methods for volatile compounds, higher equipment cost.

Conclusion

The development of a specific immunoassay for 3,3-Dimethyl-2-hexanone requires a systematic approach, beginning with hapten synthesis and culminating in a thorough validation of antibody specificity. While no specific cross-reactivity data currently exists for this compound, the principles and methodologies outlined in this guide provide a solid foundation for researchers to design and execute such studies. By carefully selecting potential cross-reactants based on structural similarity and employing a robust competitive ELISA protocol, the specificity of a novel immunoassay for 3,3-Dimethyl-2-hexanone can be accurately determined. For confirmatory analysis and in cases where high specificity is crucial, chromatographic methods such as GC-MS remain the gold standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. homework.study.com [homework.study.com]

A Comparative Guide to the Synthesis of 3,3-Dimethyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary synthetic routes for the preparation of 3,3-Dimethyl-2-hexanone, a valuable ketone intermediate in organic synthesis. The routes detailed are the oxidation of the corresponding secondary alcohol, 3,3-Dimethyl-2-hexanol, and the acylation of a tertiary Grignard reagent with an acyl chloride. This document presents detailed experimental protocols, quantitative data for comparison, and visual representations of the synthetic pathways to aid in methodological selection and implementation.

Data Presentation: A Comparative Overview

The following table summarizes the key quantitative data for the two proposed synthesis routes, offering a clear comparison of their respective advantages and disadvantages in terms of yield, reaction time, and reagent stoichiometry.

Parameter	Route 1: Oxidation of 3,3-Dimethyl-2-hexanol (PCC)	Route 1: Oxidation of 3,3-Dimethyl-2-hexanol (Jones Reagent)	Route 2: Grignard Reagent Acylation
Starting Materials	3,3-Dimethyl-2-hexanol, Pyridinium chlorochromate (PCC)	3,3-Dimethyl-2-hexanol, Chromium trioxide, Sulfuric acid, Acetone (B3395972)	2-chloro-2-methylpentane (B1597335), Magnesium, Acetyl chloride
Overall Yield	Good (typically 85-95%)	Excellent (typically >90%)	Moderate (yields can be variable)
Reaction Time	2-4 hours	1-3 hours	2-3 hours
Key Reagent Equiv.	1.2 - 1.5 equivalents of PCC	Catalytic CrO₃ (in excess as a solution)	~1.2 equivalents of Grignard reagent
Reaction Temperature	0 °C to Room Temperature	0 °C to Room Temperature	-78 °C to Room Temperature
Key Advantages	Milder conditions, selective for alcohols.	High yields, inexpensive reagents.	Direct C-C bond formation to form the ketone.
Key Disadvantages	Use of a carcinogenic chromium(VI) reagent.	Harsh acidic conditions, use of a carcinogenic chromium(VI) reagent.	Potential for over-addition to form a tertiary alcohol.

Experimental Protocols

Route 1: Synthesis via Oxidation of 3,3-Dimethyl-2-hexanol

This two-step route first involves the synthesis of the precursor secondary alcohol, 3,3-Dimethyl-2-hexanol, followed by its oxidation to the target ketone.

Step 1: Synthesis of 3,3-Dimethyl-2-hexanol via Grignard Reaction

This procedure details the synthesis of the secondary alcohol by the reaction of a Grignard reagent with acetaldehyde (B116499).

• Materials and Reagents:

  • Magnesium turnings

  • 2-chloro-2-methylpentane

  • Anhydrous diethyl ether

  • Acetaldehyde

  • Saturated aqueous ammonium (B1175870) chloride solution

  • Anhydrous sodium sulfate

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to activate the magnesium.

  • In the dropping funnel, place a solution of 2-chloro-2-methylpentane (1.0 equivalent) in anhydrous diethyl ether.

  • Add a small portion of the alkyl chloride solution to the magnesium to initiate the Grignard reaction.

  • Once the reaction begins (as evidenced by bubbling and a cloudy appearance), add the remaining 2-chloro-2-methylpentane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent (1,1-dimethylbutylmagnesium chloride).

  • Cool the Grignard solution to 0 °C in an ice bath.

  • Add a solution of freshly distilled acetaldehyde (1.1 equivalents) in anhydrous diethyl ether to the dropping funnel and add it dropwise to the stirred Grignard reagent.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

  • Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and remove the solvent by rotary evaporation. The crude 3,3-Dimethyl-2-hexanol can be purified by distillation.

Step 2: Oxidation of 3,3-Dimethyl-2-hexanol to 3,3-Dimethyl-2-hexanone

Two common methods for the oxidation of the secondary alcohol to the ketone are presented below.

Method A: Pyridinium Chlorochromate (PCC) Oxidation [1][2][3][4]

• Materials and Reagents:

  • 3,3-Dimethyl-2-hexanol

  • Pyridinium chlorochromate (PCC)

  • Anhydrous dichloromethane (B109758) (DCM)

  • Celite or silica (B1680970) gel

• Procedure:

  • To a stirred suspension of PCC (1.5 equivalents) and Celite in anhydrous DCM in a round-bottom flask, add a solution of 3,3-Dimethyl-2-hexanol (1.0 equivalent) in anhydrous DCM.[1]

  • Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[1]

  • Upon completion, dilute the reaction mixture with anhydrous diethyl ether and filter through a pad of silica gel to remove the chromium salts.

  • Wash the silica gel pad with additional diethyl ether.

  • Combine the filtrates and remove the solvent under reduced pressure to yield the crude 3,3-Dimethyl-2-hexanone, which can be further purified by distillation or column chromatography.

Method B: Jones Oxidation [5][6][7][8][9]

• Materials and Reagents:

  • 3,3-Dimethyl-2-hexanol

  • Chromium trioxide (CrO₃)

  • Concentrated sulfuric acid (H₂SO₄)

  • Acetone

  • Isopropanol (B130326)

• Procedure:

  • Prepare the Jones reagent by carefully dissolving chromium trioxide in concentrated sulfuric acid, then diluting with water.[7]

  • In a flask equipped with a dropping funnel and a stirrer, dissolve 3,3-Dimethyl-2-hexanol (1.0 equivalent) in acetone and cool the solution in an ice bath.[7]

  • Add the Jones reagent dropwise to the alcohol solution, maintaining the temperature below 20 °C. A color change from orange-red to green will be observed.[8]

  • Continue adding the Jones reagent until a faint orange color persists, indicating the complete oxidation of the alcohol.

  • Add a few drops of isopropanol to quench any excess oxidant.

  • Remove the acetone under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x 50 mL).

  • Combine the organic extracts, wash with saturated sodium bicarbonate solution and brine, and then dry over anhydrous sodium sulfate.

  • Filter and remove the solvent to obtain the crude 3,3-Dimethyl-2-hexanone, which can be purified by distillation.

Route 2: Synthesis via Acylation of a Grignard Reagent

This route provides a more direct synthesis of the ketone, though it requires careful control to prevent the formation of a tertiary alcohol byproduct. The use of a less reactive Grignard reagent or a modified procedure can favor ketone formation.[10][11][12]

• Materials and Reagents:

  • Magnesium turnings

  • 2-chloro-2-methylpentane

  • Anhydrous diethyl ether

  • Acetyl chloride

  • Saturated aqueous ammonium chloride solution

  • Anhydrous sodium sulfate

• Procedure:

  • Prepare the Grignard reagent (1,1-dimethylbutylmagnesium chloride) from 2-chloro-2-methylpentane and magnesium in anhydrous diethyl ether as described in Route 1, Step 1.

  • Cool the Grignard solution to -78 °C in a dry ice/acetone bath.

  • In a separate flask, prepare a solution of acetyl chloride (1.0 equivalent) in anhydrous diethyl ether.

  • Slowly add the acetyl chloride solution to the cold, stirred Grignard reagent. Maintain the low temperature throughout the addition to minimize over-addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional hour.

  • Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

  • Work up the reaction mixture as described in Route 1, Step 1 (extraction, washing, drying, and solvent removal).

  • The crude product is then purified by fractional distillation to separate the desired 3,3-Dimethyl-2-hexanone from any tertiary alcohol byproduct.

Mandatory Visualization

The following diagrams, generated using Graphviz, illustrate the logical workflows for the described synthetic routes.

Caption: Workflow for the synthesis of 3,3-Dimethyl-2-hexanone via oxidation.

Caption: Workflow for the direct acylation synthesis of 3,3-Dimethyl-2-hexanone.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Jones Oxidation [organic-chemistry.org]
• 6. Jones oxidation - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 11. Acyl Chlorides with Grignard and Gilman (Organocuprate) Reagents Chemistry Steps [chemistrysteps.com]
• 12. electronicsandbooks.com [electronicsandbooks.com]

Spectroscopic Distinctions Among Methyl-hexanone Isomers: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise identification of isomeric compounds is a critical step in chemical analysis and synthesis. This guide provides a comprehensive comparison of the spectroscopic differences between various methyl-hexanone isomers, supported by experimental data and detailed methodologies. By examining their unique signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), this document serves as a practical resource for distinguishing between these closely related ketones.

The positional isomerism of the methyl group and the carbonyl group in the hexanone backbone leads to a variety of structures, each with distinct physical and chemical properties that are reflected in their spectroscopic data. This guide will focus on the key differentiating features observed in the spectra of common methyl-hexanone isomers.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for a selection of methyl-hexanone isomers. These values provide a clear basis for their differentiation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms within a molecule. The chemical shift (δ), multiplicity (e.g., singlet, doublet, triplet), and coupling constants (J) are key parameters for distinguishing between isomers. Protons closer to the electron-withdrawing carbonyl group will be deshielded and appear at a higher chemical shift (downfield).

Isomer	Key ¹H NMR Signals (CDCl₃, δ in ppm)
2-Methyl-3-hexanone	~2.6 (m, 1H, CH), ~2.4 (t, 2H, CH₂ adjacent to C=O), ~1.1 (d, 6H, CH(CH₃)₂)
3-Methyl-2-hexanone	~2.5 (m, 1H, CH), ~2.1 (s, 3H, COCH₃), ~1.0 (d, 3H, CHCH₃)
4-Methyl-2-hexanone	~2.4 (d, 2H, CH₂ adjacent to C=O), ~2.1 (s, 3H, COCH₃), ~0.9 (d, 3H, CHCH₃)
5-Methyl-2-hexanone	~2.4 (t, 2H, CH₂ adjacent to C=O), ~2.1 (s, 3H, COCH₃), ~0.9 (d, 6H, CH(CH₃)₂)[1][2]
5-Methyl-3-hexanone	~2.4 (q, 2H, CH₂ adjacent to C=O), ~2.2 (m, 1H, CH), ~1.0 (t, 3H, CH₂CH₃), ~0.9 (d, 6H, CH(CH₃)₂)

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is particularly useful for determining the number of unique carbon atoms and identifying the carbonyl carbon, which has a characteristic chemical shift in the range of 200-220 ppm. The position of the methyl group and the carbonyl group significantly influences the chemical shifts of the surrounding carbon atoms.

Isomer	Key ¹³C NMR Signals (CDCl₃, δ in ppm)
2-Methyl-3-hexanone	~215 (C=O), ~45 (CH), ~35 (CH₂ adjacent to C=O), ~18 (CH₃)
3-Methyl-2-hexanone	~212 (C=O), ~48 (CH), ~29 (COCH₃), ~16 (CHCH₃)[3]
4-Methyl-2-hexanone	~209 (C=O), ~52 (CH₂ adjacent to C=O), ~30 (COCH₃), ~19 (CHCH₃)
5-Methyl-2-hexanone	~209 (C=O), ~44 (CH₂ adjacent to C=O), ~30 (COCH₃), ~22 (CH(CH₃)₂)
5-Methyl-3-hexanone	~212 (C=O), ~49 (CH₂ adjacent to C=O), ~36 (CH₂CH₃), ~22 (CH(CH₃)₂)[4]

Infrared (IR) Spectroscopy

Infrared spectroscopy is a rapid and effective method for identifying the presence of a carbonyl (C=O) group, which exhibits a strong, sharp absorption band in the region of 1700-1725 cm⁻¹. The exact frequency of the C=O stretch can be subtly influenced by the molecular structure, with conjugation or ring strain causing noticeable shifts. For acyclic ketones like methyl-hexanones, the C=O stretch is consistently observed around 1715 cm⁻¹.

Isomer	C=O Stretching Frequency (cm⁻¹)
2-Methyl-3-hexanone	~1715
3-Methyl-2-hexanone	~1717[5]
4-Methyl-2-hexanone	~1715
5-Methyl-2-hexanone	~1716[6]
5-Methyl-3-hexanone	~1715

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The fragmentation of ketones is highly predictable and primarily driven by α-cleavage and McLafferty rearrangements, leading to characteristic fragment ions that can be used to deduce the isomer's structure.

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2-Methyl-3-hexanone	114	85, 57, 43
3-Methyl-2-hexanone	114	99, 71, 43[7]
4-Methyl-2-hexanone	114	85, 57, 43[7]
5-Methyl-2-hexanone	114	71, 58 (McLafferty), 43[8]
5-Methyl-3-hexanone	114	85, 57

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical environment of the hydrogen (¹H) and carbon (¹³C) nuclei within each isomer.

Methodology:

• Sample Preparation: A 5-10 mg sample of the methyl-hexanone isomer is dissolved in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (δ 0.00).

• Instrumentation: Spectra are acquired on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • The instrument is tuned to the proton frequency.

  • Typically, 8 to 16 scans are co-added to improve the signal-to-noise ratio.

  • A standard 90° pulse is used with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • The instrument is tuned to the carbon frequency.

  • A proton-decoupled experiment is performed to obtain singlets for each unique carbon atom.

  • A 30-45° pulse angle is used with a longer relaxation delay (2-5 seconds) to ensure quantitative accuracy, especially for the carbonyl carbon which has a long relaxation time. Several hundred to a few thousand scans are typically required.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the internal standard (TMS).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule, particularly the carbonyl (C=O) group.

Methodology:

• Sample Preparation: For liquid samples like methyl-hexanone isomers, a thin film is prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the clean, empty salt plates is recorded first.

  • The sample is then placed in the spectrometer's sample compartment, and the sample spectrum is acquired.

  • The instrument typically scans the mid-infrared range (4000-400 cm⁻¹).

• Data Processing: The instrument's software automatically subtracts the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum. The frequencies of the major absorption bands are then identified and assigned to specific functional group vibrations.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of each isomer.

Methodology:

• Sample Preparation: A dilute solution of the methyl-hexanone isomer is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or diethyl ether).

• Gas Chromatography:

  • A small volume (e.g., 1 µL) of the sample solution is injected into the GC.

  • The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., a non-polar DB-5 or equivalent).

  • The oven temperature is programmed to ramp up (e.g., from 50°C to 250°C) to separate compounds based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometry:

  • As the separated components elute from the GC column, they enter the mass spectrometer's ion source.

  • In Electron Ionization (EI) mode, the molecules are bombarded with high-energy electrons (typically 70 eV), causing them to ionize and fragment.

  • The resulting ions are then separated by their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Data Analysis: The mass spectrum for each chromatographic peak is recorded. The molecular ion peak (M⁺) confirms the molecular weight, and the fragmentation pattern provides structural information.

Visualizing Isomeric Relationships and Analytical Workflow

The following diagrams illustrate the structural relationships between the methyl-hexanone isomers and the general workflow for their spectroscopic analysis.

References

• 1. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Methyl-2-hexanone(110-12-3) 1H NMR spectrum [chemicalbook.com]
• 3. 3-Methylhexan-2-one | C7H14O | CID 102846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. scribd.com [scribd.com]
• 7. homework.study.com [homework.study.com]
• 8. Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation [jove.com]

Purity Assessment of Commercial 3,3-Dimethyl-2-hexanone: A Comparative Guide

For researchers, scientists, and drug development professionals, the purity of chemical reagents is a critical factor that can significantly impact experimental outcomes, reproducibility, and the overall validity of research findings. This guide provides a comprehensive comparison of methodologies for assessing the purity of commercial 3,3-Dimethyl-2-hexanone, a substituted aliphatic ketone. Due to the limited availability of public purity data for this specific compound, this guide leverages information on structurally similar ketones to provide a framework for its analysis and comparison with potential alternatives.

Comparison of Commercial Aliphatic Ketones

Compound	Supplier Example	Stated Purity	Analytical Method
3,3-Dimethyl-2-butanone	Thermo Scientific Chemicals	≥ 95% (GC)	Gas Chromatography
3,3-Dimethyl-2-butanone	Sigma-Aldrich	97%	Not specified
3,3-Dimethylcyclohexanone	TCI America	97.0+%	Not specified
3,3-Dimethylcyclohexanone	Santa Cruz Biotechnology	≥ 90%	Not specified

Note: Sigma-Aldrich explicitly states for some products, including 3,3-Dimethyl-2-hexanone, that they do not collect analytical data and the product is sold "as-is," placing the responsibility of purity confirmation on the buyer.

Potential Impurities in 3,3-Dimethyl-2-hexanone

The nature and quantity of impurities in a commercial chemical are often dependent on its synthetic route. While specific synthesis pathways for 3,3-Dimethyl-2-hexanone are not widely published, common methods for ketone synthesis allow for the prediction of potential impurities:

• Unreacted Starting Materials: If synthesized via the oxidation of 3,3-dimethyl-2-hexanol, residual amounts of this secondary alcohol may be present.

• Over-oxidation Products: Harsh oxidation conditions could lead to the formation of carboxylic acids.

• Isomeric Byproducts: Rearrangements or side reactions during synthesis can lead to the formation of structural isomers. For instance, in the synthesis of a related amino-hexanone, isomeric impurities were noted to be a factor[1].

• Residual Solvents: Solvents used during the reaction or purification steps may be present in trace amounts.

Experimental Protocols for Purity Assessment

A multi-faceted approach utilizing various analytical techniques is recommended for a thorough purity assessment of 3,3-Dimethyl-2-hexanone.

Gas Chromatography (GC)

Gas chromatography is a primary and highly effective method for determining the purity of volatile compounds like ketones.

Objective: To separate and quantify the components in a sample of 3,3-Dimethyl-2-hexanone.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID)

• Capillary Column: A non-polar or medium-polarity column (e.g., DB-5 or DB-17) is suitable for ketone analysis.

• Carrier Gas: Helium or Nitrogen

• Injector: Split/splitless injector

Procedure:

• Sample Preparation: Prepare a dilute solution of 3,3-Dimethyl-2-hexanone in a high-purity solvent such as dichloromethane (B109758) or hexane (B92381) (e.g., 1 mg/mL).

• Instrument Setup:

  • Set the injector temperature to 250°C.

  • Set the detector temperature to 300°C.

  • Program the oven temperature, for example: start at 50°C, hold for 2 minutes, then ramp up to 200°C at a rate of 10°C/minute.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: The purity is determined by the area percentage of the main peak corresponding to 3,3-Dimethyl-2-hexanone relative to the total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a powerful, non-destructive technique for determining the absolute purity of a compound.

Objective: To determine the purity of 3,3-Dimethyl-2-hexanone by comparing the integral of its characteristic signals to that of a certified internal standard.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• NMR tubes

• High-purity deuterated solvent (e.g., CDCl₃)

• Certified internal standard (e.g., maleic acid, dimethyl sulfone)

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the 3,3-Dimethyl-2-hexanone sample into a vial.

  • Accurately weigh a known amount of the internal standard and add it to the same vial.

  • Dissolve the mixture in a precise volume of the deuterated solvent.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum of the prepared sample.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons, which is crucial for accurate quantification.

• Data Analysis:

  • Identify a well-resolved signal corresponding to the analyte (3,3-Dimethyl-2-hexanone) and a signal from the internal standard.

  • Integrate both signals.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_standard = Purity of the internal standard

High-Performance Liquid Chromatography (HPLC)

For less volatile impurities or for compounds that may degrade at high temperatures in GC, HPLC can be a valuable tool. For ketones, which often lack a strong UV chromophore, derivatization is typically required.

Objective: To separate and quantify 3,3-Dimethyl-2-hexanone and its potential non-volatile impurities.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column

• Mobile phase: A gradient of acetonitrile (B52724) and water is commonly used.

Procedure (with DNPH derivatization):

• Derivatization: React the 3,3-Dimethyl-2-hexanone sample with 2,4-dinitrophenylhydrazine (B122626) (DNPH) in an acidic solution to form the corresponding hydrazone derivative, which is strongly UV-active.

• Sample Preparation: Dissolve the dried derivative in a suitable solvent like acetonitrile.

• Instrument Setup:

  • Set the UV detector to monitor at a wavelength appropriate for the DNPH derivative (e.g., 365 nm).

  • Equilibrate the column with the initial mobile phase conditions.

• Injection: Inject the derivatized sample into the HPLC system.

• Data Analysis: Purity is assessed by the relative peak area of the derivatized 3,3-Dimethyl-2-hexanone.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the purity assessment process.

References

• 1. CN110143889B - Synthetic method of 3- [ (dimethylamino) methyl ] -5-methyl-2-hexanone - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of 3,3-Dimethyl-2-hexanone: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are paramount for ensuring laboratory safety and environmental compliance. For researchers, scientists, and drug development professionals, handling substances such as 3,3-Dimethyl-2-hexanone necessitates a clear and systematic approach to its disposal. This guide provides essential, step-by-step logistical and safety information to facilitate the proper disposal of this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3,3-Dimethyl-2-hexanone with appropriate safety measures. Based on data for structurally similar ketones, this compound should be treated as a flammable liquid.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety glasses, and a lab coat.

• Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other potential sources of ignition.[1] Use non-sparking tools when handling containers.[1]

Step-by-Step Disposal Protocol

The disposal of 3,3-Dimethyl-2-hexanone must adhere to hazardous waste regulations. Under no circumstances should it be disposed of down the drain or allowed to evaporate in a fume hood.

• Waste Identification and Classification:

  • 3,3-Dimethyl-2-hexanone should be classified as a flammable hazardous waste.

  • Do not mix it with other waste types, particularly incompatible materials like acids or oxidizers, to prevent violent reactions.[2]

• Containerization:

  • Use a designated, properly labeled, and chemically compatible waste container.[2] The container must be in good condition with a secure, leak-proof cap.

  • The container should not be filled beyond 90% of its capacity to allow for vapor expansion.[3]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."[2]

  • The label must include the full chemical name, "3,3-Dimethyl-2-hexanone," and a clear indication of its flammable nature.[2]

  • Record the accumulation start date on the label.

• Storage in a Satellite Accumulation Area (SAA):

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[4][5]

  • The SAA must be a well-ventilated and secure location, away from general laboratory traffic.

  • Ensure secondary containment is in place to capture any potential leaks.

• Arranging for Disposal:

  • Once the waste container is full or has been in storage for the maximum allowed time (typically up to one year for partially filled containers), arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][5]

  • Follow your institution's specific procedures for requesting a waste pickup.

Quantitative Data for Ketone Hazardous Waste

Property	2-Hexanone	3,3-Dimethyl-2-butanone (Pinacolone)	General Ketones (as a class)
CAS Number	591-78-6	75-97-8	N/A
Molecular Formula	C₆H₁₂O	C₆H₁₂O	N/A
Flash Point	23 °C (73.4 °F)[4]	5 °C (41 °F)[6]	Generally < 140 °F (Ignitable)[4]
Specific Gravity	0.8113[4]	~0.8	Varies
Permissible Exposure Limit (PEL) - OSHA	50 ppm (for Cyclohexanone as a reference)[3]	No established PEL	Varies by specific ketone

Experimental Protocols

The proper disposal of 3,3-Dimethyl-2-hexanone does not typically involve experimental protocols but rather adherence to established hazardous waste management procedures. The key methodology is waste segregation, proper containerization, and disposal through a certified hazardous waste vendor, as outlined in the step-by-step protocol above.

For spills, the following protocol should be followed:

• Evacuate all non-essential personnel from the area.

• If the spill is large or you are not trained to handle it, contact your institution's EHS immediately.

• For small spills, wear appropriate PPE.

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

• Collect the absorbent material using non-sparking tools and place it in a designated hazardous waste container.

• Clean the spill area thoroughly.

• Dispose of the contaminated absorbent material as flammable hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3,3-Dimethyl-2-hexanone.

Caption: Disposal workflow for 3,3-Dimethyl-2-hexanone.

References

• 1. fishersci.com [fishersci.com]
• 2. 3,3-Dimethyl-2-hexanone | C8H16O | CID 33333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nj.gov [nj.gov]
• 4. southwest.tn.edu [southwest.tn.edu]
• 5. 3,5-Dimethylhexan-2-one | C8H16O | CID 12634596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling 3,3-Dimethyl-2-hexanone

For researchers, scientists, and drug development professionals, ensuring safe laboratory practices is paramount. This document provides crucial safety and logistical information for the handling of 3,3-Dimethyl-2-hexanone, a ketone that requires careful management in a laboratory setting. The following procedural guidance is based on established safety protocols for flammable organic compounds and ketones of similar structure, in the absence of a specific Safety Data Sheet (SDS) for this compound.

Personal Protective Equipment (PPE)

When handling 3,3-Dimethyl-2-hexanone, a comprehensive approach to personal protection is essential to minimize exposure and ensure safety. This includes protection for the hands, eyes, face, and respiratory system, as well as protective clothing.

Summary of Personal Protective Equipment (PPE) Recommendations

PPE Category	Recommendation
Hand Protection	Use chemically resistant gloves. Materials such as Butyl rubber or specialized "Ketochem" gloves are recommended for handling ketones.[1][2] Always inspect gloves for signs of degradation or perforation before use.
Eye and Face Protection	Wear chemical safety goggles that provide a complete seal around the eyes. In situations where splashing is a risk, a face shield should be worn in addition to goggles.
Skin and Body Protection	Wear a flame-retardant lab coat or a chemical-resistant apron over personal clothing. Ensure that footwear is closed-toed. For larger quantities or in case of a significant spill, a chemical-resistant suit may be necessary.
Respiratory Protection	In a well-ventilated area, respiratory protection may not be required. However, if ventilation is inadequate or if there is a risk of inhaling vapors, a NIOSH-approved respirator with organic vapor cartridges (e.g., 3M 6001 series) should be used.[3][4][5][6][7]

Operational Plan for Handling

A systematic approach to handling 3,3-Dimethyl-2-hexanone will minimize the risk of accidents and exposure.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Locate the nearest emergency eyewash station and safety shower.

  • Have a chemical spill kit readily accessible.

• Handling:

  • Work in a well-ventilated area, ideally within a certified chemical fume hood, to minimize vapor inhalation.

  • Ground all equipment and containers to prevent the buildup of static electricity, which can be an ignition source for flammable vapors.[8]

  • Use non-sparking tools when handling the chemical.

  • Avoid direct contact with skin and eyes.

  • Keep the container tightly closed when not in use to prevent the escape of flammable vapors.

• Storage:

  • Store 3,3-Dimethyl-2-hexanone in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9]

  • Keep it separated from incompatible materials such as strong oxidizing agents.

  • Ensure the storage container is properly labeled with the chemical name and hazard warnings.

Disposal Plan

Proper disposal of 3,3-Dimethyl-2-hexanone and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

• Waste Collection:

  • Collect all waste containing 3,3-Dimethyl-2-hexanone, including unused product and contaminated materials (e.g., gloves, absorbent pads), in a designated and clearly labeled hazardous waste container.

  • The container must be compatible with the chemical and have a secure, tight-fitting lid.

• Waste Storage:

  • Store the hazardous waste container in a designated satellite accumulation area.[10]

  • The storage area should be secure and away from general laboratory traffic.

• Waste Disposal:

  • Dispose of the hazardous waste through a licensed environmental waste management company.[11]

  • Do not dispose of 3,3-Dimethyl-2-hexanone down the drain or in regular trash.[12][13]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Spill Response Workflow

In the event of a spill, a clear and immediate response is critical to contain the situation and prevent harm.

Caption: Workflow for responding to a chemical spill of 3,3-Dimethyl-2-hexanone.

References

• 1. Ketochem® 33cm Lightweight Ketone Resistant Glove - Magus International [magusintl.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. natlallergy.com [natlallergy.com]
• 4. allergyasthmatech.com [allergyasthmatech.com]
• 5. allergycontrol.com [allergycontrol.com]
• 6. legionsafety.com [legionsafety.com]
• 7. cleanstarsupply.com [cleanstarsupply.com]
• 8. Storage Buildings for Methyl Ethyl Ketone (MEK) and Flammable Liquids [uschemicalstorage.com]
• 9. chemicals.co.uk [chemicals.co.uk]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. monash.edu [monash.edu]
• 12. vumc.org [vumc.org]
• 13. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]